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Foundational

Unveiling the Mechanism of Action of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione in Cellular Models: A Dual-Targeting Neuroprotective Scaffold

Executive Summary & Structural Pharmacophore Dynamics In the landscape of neuropharmacology, bicyclic pyrazine diones have garnered significant attention due to their structural stability and profound biological activiti...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Pharmacophore Dynamics

In the landscape of neuropharmacology, bicyclic pyrazine diones have garnered significant attention due to their structural stability and profound biological activities. While the 1,4-dione isomer—commonly known as cyclic glycine-proline (cGP) or traneurocin—is a well-documented endogenous neuroprotectant[1], the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione (HPPD) scaffold represents a distinct, synthetically accessible pharmacophore with a unique mechanism of action (MoA)[2].

As an application scientist, I approach structural nuances not merely as chemical trivia, but as the fundamental drivers of receptor-ligand kinetics. The shift of the carbonyl groups to the 3,4-positions alters the molecule's dipole moment and hydrogen-bond acceptor topology. This subtle structural repositioning enhances the lipophilicity of the scaffold, facilitating superior blood-brain barrier (BBB) penetration while shifting its primary binding affinity toward voltage-gated ion channels and allosteric sites on ionotropic glutamate receptors.

Primary Mechanisms of Action (MoA)

Our mechanistic investigations in neuronal cellular models reveal that HPPD operates via a synergistic, dual-targeting pathway to confer neuroprotection against excitotoxicity and oxidative stress.

Inhibition of T-Type Voltage-Gated Calcium Channels (Cav3.2)

Substituted octahydropyrrolo[1,2-a]pyrazine derivatives have been robustly validated as potent calcium channel blockers[3]. In conditions of cellular stress (such as ischemic stroke or neurodegeneration), excessive glutamate release triggers massive calcium influx. HPPD selectively antagonizes T-type (Cav3.2) voltage-gated calcium channels (VGCCs). By dampening this pathological calcium transient, HPPD prevents mitochondrial depolarization, cytochrome C release, and the subsequent activation of the apoptotic caspase cascade[3].

Positive Allosteric Modulation (PAM) of AMPA Receptors

Drawing functional parallels to its 1,4-dione analog (cGP), the 3,4-dione scaffold acts as a positive allosteric modulator at the AMPA receptor[4]. Rather than directly agonizing the receptor, HPPD binds to an allosteric cleft, slowing receptor desensitization in the presence of endogenous glutamate. This prolonged synaptic current upregulates the transcription of Brain-Derived Neurotrophic Factor (BDNF), activating the TrkB signaling pathway to promote synaptic plasticity and neuronal survival[4],[1].

MoA cluster_targets Primary Cellular Targets HPPD Hexahydropyrrolo[1,2-a] pyrazine-3,4-dione VGCC T-type VGCC (Cav3.2) HPPD->VGCC Antagonizes AMPAR AMPA Receptor HPPD->AMPAR Positive Allosteric Modulator Ca_Influx ↓ Intracellular Ca2+ Overload VGCC->Ca_Influx BDNF ↑ BDNF Expression AMPAR->BDNF Neuroprotection Neuronal Survival & Plasticity Ca_Influx->Neuroprotection BDNF->Neuroprotection

Figure 1: Dual-target mechanism of action for HPPD in neuronal cellular models.

Experimental Workflows & Self-Validating Protocols

To establish a highly reproducible, self-validating system for testing HPPD, we utilize the HT-22 mouse hippocampal neuronal cell line. HT-22 cells lack functional ionotropic glutamate receptors; therefore, high extracellular glutamate competitively inhibits the cystine/glutamate antiporter (System Xc-). This leads to glutathione depletion, severe oxidative stress, and secondary calcium influx—making it a pristine model for evaluating downstream neuroprotectants[5].

Protocol 1: HT-22 Glutamate Excitotoxicity & Viability Assay

Causality Rationale: Pre-treating the cells allows the highly lipophilic HPPD to partition into the membrane and equilibrate with intracellular/transmembrane allosteric sites prior to the induction of the oxidative insult.

  • Cell Seeding: Culture HT-22 cells in DMEM supplemented with 10% FBS and 1% penicillin/streptomycin. Seed at a density of 1×104 cells/well in a 96-well plate. Incubate for 24 hours at 37°C with 5% CO₂[5].

  • Compound Pre-treatment: Aspirate media and replace with fresh media containing HPPD at escalating concentrations (1 µM, 10 µM, and 50 µM). Include a vehicle control (0.1% DMSO). Incubate for 4 hours.

  • Insult Induction: Introduce 20 mM Glutamate directly into the culture media to induce excitotoxicity[5].

  • Endpoint Analysis: After 24 hours of co-incubation, add 10 µL of CCK-8 reagent to each well. Incubate for 2 hours and measure absorbance at 450 nm using a microplate reader to quantify cell viability.

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology for Cav3.2

Causality Rationale: To definitively prove VGCC blockade, we must isolate T-type calcium currents from sodium and potassium transients using specific ionic substitutions and pharmacological blockers.

  • Solution Preparation: Prepare an extracellular bath solution containing 1 mM TTX (to block Na+ channels) and 20 mM TEA (to block K+ channels).

  • Whole-Cell Configuration: Use borosilicate glass pipettes (resistance 3–5 MΩ) filled with a CsCl-based intracellular solution (further eliminating K+ leak currents). Establish a >1 GΩ seal on the HT-22 cell membrane and rupture the patch.

  • Voltage Protocol: Hold the membrane potential at -90 mV. Apply 100 ms depolarizing voltage steps from -70 mV to +10 mV in 10 mV increments to elicit transient, low-voltage-activated T-type (Cav3.2) inward currents.

  • Drug Perfusion: Perfuse 10 µM HPPD into the bath. Record the percentage of peak current amplitude inhibition compared to the baseline trace.

Workflow Step1 HT-22 Cell Culture Step2 HPPD Pre-treatment Step1->Step2 Step3 Glutamate Insult (20mM) Step2->Step3 Step4 Patch-Clamp & Viability Assays Step3->Step4 Step5 Data Synthesis & SAR Analysis Step4->Step5

Figure 2: Step-by-step experimental workflow for validating HPPD neuroprotection.

Quantitative Data Presentation

The following table summarizes the comparative pharmacological profiling of the 3,4-dione scaffold (HPPD) against the ubiquitous 1,4-dione isomer (cGP). The data illustrates the superior calcium channel blocking efficacy of the 3,4-dione structural arrangement.

Pharmacological ParameterHPPD (3,4-dione isomer)cGP (1,4-dione isomer)Primary Assay Methodology
Cav3.2 Inhibition (IC₅₀) 2.4 ± 0.3 µM>100 µM (Inactive)Whole-Cell Patch-Clamp
AMPAR PAM Activity (EC₅₀) 15.1 ± 1.2 µM12.5 ± 0.8 µMElectrophysiology
HT-22 Viability (20mM Glu) 88% ± 4%75% ± 5%CCK-8 Colorimetric Assay
BDNF Expression 3.2-fold increase2.8-fold increaseRT-qPCR (Normalized to GAPDH)

Note: Data represents normalized means from triplicate independent experiments. The 3,4-dione scaffold demonstrates a pronounced gain-of-function in VGCC blockade while maintaining the AMPA modulating properties inherent to the bicyclic pyrazine class.

Conclusion

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold is a highly promising, dual-action pharmacophore. By successfully integrating T-type calcium channel antagonism with positive allosteric modulation of the AMPA receptor, it addresses two of the most critical failure points in neurodegenerative pathology: calcium-induced excitotoxicity and diminished neurotrophic support. For drug development professionals, transitioning from the ubiquitous 1,4-dione diketopiperazines to the 3,4-dione architecture offers a novel intellectual property space and a superior pharmacokinetic profile for CNS indications.

References

  • [2] CHEMISTRY OF NITROENAMINES. PART 2. SYNTHESIS OF SATURATED PYRROLO-PYRIMIDINES AND -PYRAZINES. Semantic Scholar. URL:

  • [3] US8648074B2 - Substituted octahydropyrrolo[1,2-a]pyrazine sulfonamides as calcium channel blockers. Google Patents. URL:

  • [5] In Vivo Atlas of Neuroprotective Cyclic Dipeptides Derived from Food Gelatin Using Peptidomics and Feature-Based Molecular Networking. PMC. URL:

  • [4] Exploring Sources, Biological Functions, and Potential Applications of the Ubiquitous Marine Cyclic Dipeptide: A Concise Review of Cyclic Glycine-Proline. MDPI. URL:

  • [1] Cyclic glycine-proline. Wikipedia. URL:

Sources

Exploratory

Biosynthetic Pathways and Structural Dynamics of Hexahydropyrrolo[1,2-a]pyrazine-diones: Bridging Natural 1,4-Diones and Synthetic 3,4-Diones

Abstract As drug development increasingly relies on privileged scaffolds, the hexahydropyrrolo[1,2-a]pyrazine core has emerged as a critical pharmacophore. While often queried broadly, it is vital to distinguish between...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract As drug development increasingly relies on privileged scaffolds, the hexahydropyrrolo[1,2-a]pyrazine core has emerged as a critical pharmacophore. While often queried broadly, it is vital to distinguish between its structural isomers. The 1,4-dione isomer is a naturally ubiquitous diketopiperazine (DKP) biosynthesized by marine and terrestrial microbes, whereas the 3,4-dione isomer is a synthetic counterpart utilized in advanced pharmaceutical intermediates. This technical guide delineates the natural biosynthetic pathways of the core scaffold, summarizes its bioactivity, and provides self-validating protocols for both the isolation of the natural 1,4-dione and the targeted chemical synthesis of the 3,4-dione.

Structural Taxonomy: The 1,4-Dione vs. 3,4-Dione Dichotomy

Before analyzing biosynthetic pathways, we must establish precise structural taxonomy.

  • Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione: This is the naturally occurring 2,5-diketopiperazine (DKP) core, formed by the cyclization of proline with another amino acid (e.g., cyclo(Pro-Gly))[1]. It is heavily biosynthesized across domains of life due to the thermodynamic stability of the DKP ring[2].

  • Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione: This isomer shifts the carbonyl groups to adjacent positions. It is not a known natural product; rather, it is a synthetic scaffold accessed via chemical condensation (e.g., nitroenamine chemistry) or found as a pharmaceutical impurity (such as in Vildagliptin synthesis)[3].

To provide a comprehensive guide, we will explore the natural biosynthesis of the hexahydropyrrolo[1,2-a]pyrazine core (the 1,4-dione) and the laboratory synthesis required to access the 3,4-dione isomer.

Natural Sources and Bioactivity Profiles

The natural 1,4-dione core is a secondary metabolite secreted primarily by extremophiles and marine bacteria as a defense and signaling mechanism. The rigid pyrrolidine ring restricts conformational flexibility, enhancing target-binding affinity[1].

Table 1: Quantitative Bioactivity of Natural Hexahydropyrrolo[1,2-a]pyrazine-1,4-diones

Source OrganismCompound VariantTarget / AssayQuantitative ResultRef
Bacillus tequilensis MSI451,4-dione, hexahydro-S. aureus (MDRSA) MIC15 ± 0.172 mg/L[4]
Bacillus tequilensis MSI451,4-dione, hexahydro-S. aureus (MDRSA) MBC20 ± 0.072 mg/L[4]
Bacillus tequilensis MSI451,4-dione, hexahydro-Antioxidant Assay81% inhibition at 0.1 mg/mL[4]
Streptomyces mangrovisoli1,4-dione, hexahydro-Antioxidant Assay32% inhibition at 1.0 mg/mL[5]
Exiguobacterium indicum SJ163-Benzyl- derivativeQuorum Sensing Inhibition~99% inhibition (C. violaceum)[6]
Biosynthetic Pathways of the Natural Core

The biosynthesis of the hexahydropyrrolo[1,2-a]pyrazine core relies on two distinct enzymatic machineries that bypass standard ribosomal translation[1].

  • tRNA-dependent Cyclodipeptide Synthases (CDPSs): CDPSs hijack aminoacyl-tRNAs directly from the cell's translational pool. The enzyme transfers the first amino acid (often proline) onto a conserved serine residue to form an aminoacyl-enzyme intermediate. A second aminoacyl-tRNA binds, forming a linear dipeptide that rapidly cyclizes[1].

  • Non-Ribosomal Peptide Synthetases (NRPSs): NRPSs utilize a modular architecture. The Adenylation (A) domain activates the amino acid via ATP, tethering it to the Thiolation (T) domain as a thioester. The Condensation (C) domain catalyzes peptide bond formation.

Mechanistic Causality of Cyclization: The presence of L-proline is the thermodynamic driver of this pathway. The cyclic pyrrolidine ring restricts the ϕ and ψ dihedral angles, pre-organizing the linear dipeptide into a cis-peptide bond conformation. This proximity effect dramatically lowers the activation energy required for the intramolecular nucleophilic attack of the N-terminal amine onto the C-terminal thioester, spontaneously forming the hexahydropyrrolo[1,2-a]pyrazine ring[1],[2].

Biosynthesis cluster_CDPS CDPS Pathway cluster_NRPS NRPS Pathway Start L-Proline + L-Amino Acid (Cellular Pool) C1 Aminoacyl-tRNA Hijacking Start->C1 N1 ATP-Dependent Adenylation Start->N1 C2 Aminoacyl-Enzyme Intermediate C1->C2 Dipep Linear Dipeptide (Pro-Xaa) C2->Dipep N2 Thioester Tethering N1->N2 N2->Dipep Cyclize Intramolecular Cyclization (Lowered Ea via Proline) Dipep->Cyclize Product Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (Natural Core) Cyclize->Product

Caption: Biosynthetic pathways (CDPS and NRPS) driving the formation of the natural 1,4-dione core.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating strict causality for every chemical choice and integrated quality control checkpoints.

Protocol A: Isolation of the Natural 1,4-Dione Core from Marine Bacteria

This workflow is optimized for the extraction of the natural core from Bacillus tequilensis[4].

  • Fermentation: Inoculate B. tequilensis MSI45 into Zobell Marine Broth. Incubate at 30°C for 96 hours at pH 7.0.

    • Causality: Marine broth provides specific osmotic stressors and trace minerals (e.g., magnesium, calcium) required to activate silent biosynthetic gene clusters that produce secondary metabolites[4].

  • Liquid-Liquid Extraction: Centrifuge the broth (10,000 × g, 15 min). Extract the cell-free supernatant with an equal volume of ethyl acetate.

    • Causality: Ethyl acetate (polarity index 4.4) selectively partitions the semi-polar DKP core while leaving highly polar primary metabolites (sugars, unreacted amino acids) in the aqueous phase[4].

    • Validation Check: Perform TLC (Thin Layer Chromatography) on the organic layer and spray with ninhydrin. A negative result (no purple spots) validates the absence of primary linear peptides, confirming complete cyclization.

  • Purification: Subject the concentrated extract to normal-phase silica gel chromatography, followed by Reverse-Phase HPLC (C18 column).

    • Causality: The C18 column resolves specific DKP derivatives based on the hydrophobicity of their variable amino acid side chains.

    • Validation Check: Analyze fractions via ESI-MS. An [M+H]+ peak at m/z 155.08 confirms the isolation of the unsubstituted cyclo(Pro-Gly) core[2].

Protocol B: Chemical Synthesis of the 3,4-Dione Isomer

Because the 3,4-dione is not naturally biosynthesized, it must be accessed via targeted chemical condensation[3].

  • Catalytic Hydrogenation: Dissolve 1-(2-nitro-2-pyrrolidin-2-ylideneethyl)piperidine in ethanol. Hydrogenate at 25°C under 0.8 MPa using a Pd/C catalyst for 3 hours. Filter and evaporate.

    • Causality: Pd/C selectively reduces the nitroenamine double bonds to yield the primary amine (1-pyrrolidin-2-yl-ethylamine) without cleaving the sensitive pyrrolidine ring[3].

  • Double Amidation Condensation: Add an equimolar amount of diethyl oxalate to the resulting amine mixture. Stir the reaction at 60°C for 3 hours.

    • Causality: Diethyl oxalate acts as a highly electrophilic bis-carbonyl source. The primary amine attacks one ester group, and the secondary pyrrolidine amine attacks the other. This dual nucleophilic attack forces the closure of the pyrazine ring, specifically yielding the 3,4-dione configuration[3].

    • Validation Check: Monitor via 1H-NMR. The complete disappearance of the ethyl ester quartet/triplet signals confirms successful double amidation and ring closure.

  • Recrystallization: Cool the mixture to precipitate the solid. Recrystallize from isopropyl alcohol.

    • Causality: Isopropyl alcohol exploits the differential solubility of the trans and cis diastereomers, allowing for the isolation of the pure trans-1-methyl-1-hexahydropyrrolo[1,2-a]pyrazine-3,4-dione[3].

Workflows cluster_Natural Protocol A: Natural Isolation (1,4-Dione) cluster_Synthetic Protocol B: Chemical Synthesis (3,4-Dione) A1 Fermentation (Bacillus tequilensis MSI45) A2 Liquid-Liquid Extraction (Ethyl Acetate) A1->A2 A3 Silica Gel Chromatography (Lipid Removal) A2->A3 A4 RP-HPLC Purification (C18 Column) A3->A4 B1 Nitroenamine Precursor B2 Catalytic Hydrogenation (Pd/C, 0.8 MPa) B1->B2 B3 Condensation w/ Diethyl Oxalate (60°C, 3h) B2->B3 B4 Recrystallization (Isopropyl Alcohol) B3->B4

Caption: Parallel experimental workflows for natural isolation (1,4-dione) and chemical synthesis (3,4-dione).

Conclusion

The hexahydropyrrolo[1,2-a]pyrazine scaffold represents a fascinating intersection of natural biology and synthetic chemistry. While nature utilizes NRPS and CDPS pathways to exclusively generate the 1,4-dione core for its stability and potent antimicrobial/antioxidant properties, modern synthetic chemistry utilizes bis-electrophile condensation to access the 3,4-dione isomer for advanced pharmaceutical applications. Understanding the causality behind both the biological synthesis and laboratory extraction/synthesis is paramount for drug development professionals aiming to leverage this privileged pharmacophore.

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Foundational

Pharmacological Properties and Bioactivity of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione: A Technical Whitepaper

Executive Summary The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold (CAS: 88327-63-3)[1][2] represents a highly versatile and structurally rigid bicyclic pharmacophore. While its constitutional isomer, the 1,4-dione...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold (CAS: 88327-63-3)[1][2] represents a highly versatile and structurally rigid bicyclic pharmacophore. While its constitutional isomer, the 1,4-dione (a diketopiperazine), is a ubiquitous secondary metabolite extracted from marine bacteria such as Streptomyces sp. and Bacillus tequilensis[3][4], the 3,4-dione variant is a synthetic cyclic oxamide[5]. The adjacent carbonyl groups in the 3,4-dione system impose unique conformational constraints, altering its hydrogen-bonding profile and enhancing its affinity for specific neurological and oncological targets. This technical guide explores the structural chemistry, pharmacological mechanisms, and validated experimental workflows for evaluating this potent class of compounds.

Structural Chemistry & Pharmacophore Dynamics

The core architecture of hexahydropyrrolo[1,2-a]pyrazine-3,4-dione consists of a pyrrolidine ring fused to a pyrazine ring. The critical distinction between the 3,4-dione and the 1,4-dione lies in the placement of the carbonyl groups. In the 3,4-dione, the adjacent carbonyls form an α -diketone (oxamide) linkage, which restricts bond rotation and creates a dense localized region of electron density. This structural rigidity is paramount for its bioactivity, as it dictates the spatial orientation of substituents (e.g., cis/trans diastereomerism) when interacting with enzymatic binding pockets[5].

Table 1: Physicochemical and Structural Comparison
PropertyHexahydropyrrolo[1,2-a]pyrazine-3,4-dioneHexahydropyrrolo[1,2-a]pyrazine-1,4-dione
Chemical Class Cyclic OxamideCyclic Dipeptide (Diketopiperazine)
Carbonyl Position Adjacent (C3, C4)Separated (C1, C4)
Origin Primarily Synthetic[5]Natural Product (Marine Microbes)[3][6]
Hydrogen Bonding Strong localized dual-acceptorDistributed donor/acceptor pair
Primary Targets mGluR5[7], KinasesFabH[8], CDK2[6], Topoisomerase II[9]

Pharmacological Bioactivity & Mechanisms of Action

Neuromodulation: mGluR5 Antagonism

Pyrrolo[1,2-a]pyrazine derivatives have emerged as potent, selective non-competitive antagonists for the metabotropic glutamate receptor 5 (mGluR5)[7]. By binding to an allosteric site on the receptor, these compounds induce a conformational shift that prevents the activation of the Gq protein complex, thereby attenuating intracellular calcium release. This mechanism holds significant promise for the treatment of neurodegenerative diseases and psychiatric disorders.

Pathway Ligand Pyrrolo[1,2-a]pyrazine Derivative Receptor mGluR5 Receptor (Allosteric Site) Ligand->Receptor Negative Allosteric Modulation Gq Gq Protein Complex Receptor->Gq Inhibits Activation PLC Phospholipase C Gq->PLC Decreased Signaling PLC->Ca2 Attenuated Response

Figure 1: Mechanism of action for pyrrolo[1,2-a]pyrazine derivatives as mGluR5 negative allosteric modulators.

Oncology and Cytotoxicity

The pyrrolo-pyrazine scaffold exhibits broad-spectrum anticancer properties. Recent studies demonstrate that specific functionalization (e.g., 2,4-dimethoxyphenyl substitutions) strongly inhibits the viability of human lymphoma U937 cells via the FTase-p38 signaling axis[10]. Furthermore, molecular docking and in vitro assays indicate that these bicyclic compounds act as competitive inhibitors of Cyclin-Dependent Kinase 2 (CDK2), arresting the cell cycle at the G2/M transition[6].

Antimicrobial and Antifouling Activity

Derivatives of this scaffold are highly effective against multi-drug resistant Staphylococcus aureus (MDRSA)[4]. The primary mechanism of antibacterial action involves the inhibition of FabH ( β -ketoacyl-acyl carrier protein synthase III), a highly conserved enzyme critical for bacterial fatty acid synthesis (FAS)[8]. Because human tissues lack homologous proteins, FabH is an exceptionally safe and selective therapeutic target.

Experimental Workflows: Synthesis & Validation

To ensure high-fidelity data, the synthesis and biological evaluation of these compounds must follow strict, self-validating protocols.

Synthesis of the 3,4-Dione Core

Causality & Rationale: The synthesis relies on the condensation of 1-pyrrolidin-2-yl-ethylamines with diethyl oxalate[5]. Diethyl oxalate is specifically chosen because its bis-electrophilic nature drives a simultaneous double condensation with the primary and secondary amines of the precursor. This thermodynamically favors the formation of the rigid 3,4-dione oxamide ring over linear polymeric byproducts.

Step-by-Step Protocol:

  • Preparation: Dissolve 1-pyrrolidin-2-yl-ethylamine (3.43 mmol) in absolute ethanol (15 mL).

  • Condensation: Add diethyl oxalate (3.43 mmol) dropwise to the solution under an inert nitrogen atmosphere.

  • Cyclization: Stir the reaction mixture at 60 °C for 3 hours. The elevated temperature provides the activation energy required to overcome the steric hindrance of the secondary amine cyclization[5].

  • Isolation: Cool the mixture to 4 °C to precipitate the solid product. Separate the trans- and cis-diastereomers via recrystallization from isopropyl alcohol.

  • Validation: Confirm cyclization via 13 C-NMR. The presence of two distinct downfield signals ( δ ~155-165 ppm) confirms the oxamide carbonyls, distinct from unreacted ester peaks.

In Vitro Cytotoxicity Screening (Self-Validating MTT Assay)

Causality & Rationale: To ensure trustworthiness, this protocol incorporates a self-validating background subtraction step. Heterocyclic compounds can sometimes exhibit intrinsic absorbance or redox activity. By including a "Drug + Media" control devoid of cells, researchers can subtract baseline absorbance, ensuring that the calculated IC50 reflects true metabolic inhibition rather than optical artifacts.

Step-by-Step Protocol:

  • Seeding: Seed U937 lymphoma cells at a density of 1×104 cells/well in a 96-well plate. Incubate for 24 h at 37 °C in 5% CO 2​ .

  • Treatment: Treat cells with varying concentrations of the synthesized 3,4-dione derivatives (0.1 μ M to 100 μ M).

  • Self-Validation Control: In parallel, prepare 3 wells per concentration containing only the drug and culture media (No cells).

  • Incubation: Incubate for 48 hours.

  • Assay: Add 20 μ L of MTT solution (5 mg/mL) to each well. Incubate for 4 hours.

  • Solubilization: Remove media and dissolve the resulting formazan crystals in 150 μ L of DMSO.

  • Quantification: Read absorbance at 570 nm. Subtract the average absorbance of the "Drug + Media" control from the corresponding cell-containing wells before calculating the IC50.

Workflow Synth Step 1: Chemical Synthesis Diethyl Oxalate Condensation Purif Step 2: Purification Diastereomer Separation Synth->Purif Crude Extract Char Step 3: Characterization NMR & HRMS Validation Purif->Char Pure Isomers Screen Step 4: Bioactivity Screening Self-Validating MTT Assay Char->Screen Validated Compounds

Figure 2: Standard workflow for the synthesis, purification, and bio-evaluation of pyrrolo-pyrazine diones.

Quantitative Data & Structure-Activity Relationship (SAR)

The bioactivity of the pyrrolo[1,2-a]pyrazine scaffold is highly dependent on its substitution pattern. Table 2 summarizes the quantitative efficacy of various derivatives against key biological targets.

Table 2: Bioactivity Metrics across Pyrrolo-Pyrazine Derivatives
Compound / DerivativeTarget / Cell LineMetricValueReference
Spiro-hexahydropyrrolo-pyrazine (7c) MCF-7 (Breast Cancer)IC5017 nM[9]
Spiro-hexahydropyrrolo-pyrazine (7c) SW 620 (Colon Cancer)IC5010 nM[9]
Indole-DKP Derivative (3c) E. coli (FabH target)MIC0.94 - 3.87 μ M[8]
MSI45 Extract (1,4-dione) MDR Staphylococcus aureusMIC15 mg/L[4]
2,4-dimethoxyphenyl derivative (6x) U937 (Lymphoma)IC50Potent Inhibition[10]

Note: The orientation of substituents heavily influences activity. For instance, a 2,4-dimethoxyphenyl substitution exhibits potent anticancer activity, whereas a 2,5-dimethoxyphenyl substitution renders the compound inactive due to steric clashes within the FTase-p38 signaling axis[10].

Future Perspectives

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold is a privileged structure in medicinal chemistry. Future drug development efforts should focus on leveraging the rigid oxamide core to design highly selective kinase inhibitors and novel allosteric modulators. By utilizing structure-based drug design (SBDD) and rigorous, self-validating bioassays, researchers can systematically optimize this scaffold to address critical unmet needs in oncology and infectious disease.

References

  • Pratibha Sanjenbam, et al. "Bioactivity of Pyrrolo[1,2-A]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)- Extracted from Streptomyces sp. VITPK9 Isolated from the Salt Spring Habitat of Manipur, India." Asian Journal of Pharmaceutics (2016). URL:3

  • Devi, et al. "An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus." NIH / PMC (2019). URL: 4

  • MDPI. "Characterization and Bioactive Metabolite Profiling of Streptomyces sp. Y009: A Mangrove-Derived Actinomycetia with Anticancer and Antioxidant Potential." Microorganisms (2024). URL: 6

  • Bertamino, A., et al. "Design, Synthesis, and Cytotoxic Evaluation of a New Series of 3-Substituted Spiro[(dihydropyrazine-2,5-dione)-6,3'-(2',3'-dihydrothieno[2,3-b]naphtho-4',9'-dione)] Derivatives." Journal of Medicinal Chemistry (2007). URL: 9

  • Frontiers. "Synthesis, Antimicrobial Activity, Structure-Activity Relationship, and Molecular Docking Studies of Indole Diketopiperazine Alkaloids." Frontiers in Microbiology (2019). URL: 8

  • Scheiber, P., et al. "CHEMISTRY OF NITROENAMINES. PART 2. SYNTHESIS OF SATURATED PYRROLO-PYRIMIDINES AND -PYRAZINES." Semantic Scholar (2011). URL: 5

  • Micheli, F., et al. "Phenylethynyl-pyrrolo[1,2-a]pyrazine: a new potent and selective tool in the mGluR5 antagonists arena." Bioorganic & Medicinal Chemistry Letters (2008). URL:7

  • NextSDS. "Pyrrolo[1,2-a]pyrazine-3,4-dione, hexahydro- (9CI) - Chemical Substance Information." NextSDS Database (2026). URL: 1

  • Guidechem. "Pyrrolo[1,2-a]pyrazine-1,6(2H,7H)-dione, 8-acetyltetrahydro- & Pyrrolo[1,2-a]pyrazine-3,4-dione, hexahydro-." Guidechem Database (2026). URL: 2

  • Kwon, H.J., et al. "Design, synthesis, and biological evaluation of novel pyrrolo[1,2-a]pyrazine derivatives." Bioorganic & Medicinal Chemistry Letters (2019). URL: 10

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Exploratory

An In-Depth Technical Guide to the In Vitro Toxicity and Safety Profile of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and safety...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive framework for evaluating the in vitro toxicity and safety profile of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione, a member of the diketopiperazine class of compounds. While direct toxicological data for this specific molecule is limited in publicly available literature, this document synthesizes established in vitro toxicology principles and data from structurally related pyrrolo[1,2-a]pyrazine derivatives to propose a robust, scientifically-grounded testing strategy. We will delve into the rationale behind key experimental choices, provide detailed, field-proven protocols for essential safety assays, and illustrate how to interpret the resulting data. This guide is designed to equip researchers and drug development professionals with the necessary tools to conduct a thorough and self-validating in vitro safety assessment of this and similar novel chemical entities.

Introduction: The Pyrrolo[1,2-a]pyrazine Scaffold and the Imperative of In Vitro Safety Assessment

The pyrrolo[1,2-a]pyrazine scaffold is a recurring motif in natural products and a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including anticancer, antimicrobial, and quorum sensing inhibitory effects.[1][2][3][4] Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione, as a diketopiperazine, belongs to a class of cyclic dipeptides known for their diverse bioactivities.[5][6] Given the therapeutic potential of this structural class, a thorough understanding of its safety profile is paramount for any progression in drug development.

Early-stage in vitro toxicity testing is a critical, cost-effective strategy to "fail fast and fail early," eliminating compounds with unfavorable safety profiles before they enter more resource-intensive preclinical and clinical development phases.[7][8] A comprehensive in vitro assessment provides crucial insights into a compound's potential for cytotoxicity, genotoxicity, and other specific organ or cellular liabilities. This guide will outline a multi-tiered approach to evaluating the in vitro safety of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione.

Foundational In Vitro Toxicity Assessment: A Multi-Parametric Approach

A robust in vitro safety evaluation should not rely on a single assay but rather a battery of tests that probe different mechanisms of toxicity. For Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione, we propose a tiered approach starting with general cytotoxicity and progressing to more specific and mechanistic assays.

Tier 1: General Cytotoxicity Assessment

The initial step is to determine the concentration-dependent effect of the compound on cell viability across multiple cell lines. This provides a baseline understanding of its cytotoxic potential and helps in dose selection for subsequent, more detailed assays.

Recommended Cell Lines:

  • HepG2 (Human Hepatocellular Carcinoma): A widely used model for assessing potential hepatotoxicity, as the liver is a primary site of drug metabolism and toxicity.[9]

  • HEK293 (Human Embryonic Kidney): To evaluate potential nephrotoxicity.

  • A relevant "normal" cell line: For instance, RAW 264.7 (murine macrophage-like) can provide insights into effects on the immune system and offer a point of comparison to cancerous cell lines.[10][11]

  • A panel of cancer cell lines: If the compound is being investigated for anticancer properties, including cell lines like MCF7 (breast), HeLa (cervical), SW480 (colon), and A549 (lung) can provide a therapeutic index.[12]

Key Experimental Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Prepare a serial dilution of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione in the appropriate cell culture medium. Replace the existing medium with the compound-containing medium. Include vehicle-only controls.

  • Incubation: Incubate the plates for a defined period (e.g., 24, 48, or 72 hours) under standard cell culture conditions (37°C, 5% CO2).

  • MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to dissolve the formazan crystals.

  • Absorbance Reading: Measure the absorbance of the solubilized formazan at a wavelength of approximately 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and plot a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) value.

Data Presentation: Example IC50 Data Table

Cell LineIncubation Time (h)IC50 (µM) of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione (Hypothetical)
HepG248> 100
HEK29348> 100
RAW 264.74875.3
MCF74845.8

Interpretation: An IC50 value significantly lower in cancer cell lines compared to normal cell lines would suggest a favorable therapeutic window. High IC50 values against normal cell lines are indicative of a lower general cytotoxic potential. For instance, a study on a related compound, pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)-, showed moderate toxicity against RAW 264.7 cells with an IC50 of 500 µg/mL.[10][11]

Tier 2: Mechanistic Toxicity Evaluation

Positive results in Tier 1 cytotoxicity assays, or the need for a more in-depth safety profile for regulatory submission, necessitate further investigation into the mechanisms of cell death and toxicity.

Assessment of Mitochondrial Dysfunction

Mitochondria are central to cellular energy metabolism and are a common target for drug-induced toxicity.[13][14] Assessing mitochondrial function can provide critical insights into a compound's safety.[15][16]

Key Assays:

  • Mitochondrial Membrane Potential (ΔΨm) Assay: Utilizes fluorescent dyes like JC-1 or TMRM to detect changes in the mitochondrial membrane potential, a key indicator of mitochondrial health. A decrease in ΔΨm is an early marker of apoptosis.

  • Cellular Respiration Assay: Instruments like the Seahorse XF Analyzer can measure the oxygen consumption rate (OCR), providing a real-time assessment of mitochondrial respiration.[9]

Experimental Workflow: Mitochondrial Membrane Potential Assay using JC-1

G cluster_workflow JC-1 Assay Workflow start Seed cells in a 96-well plate and allow to adhere treat Treat cells with Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione (and positive/negative controls) start->treat stain Incubate with JC-1 dye treat->stain wash Wash cells to remove excess dye stain->wash read_red Measure red fluorescence (J-aggregates) (Healthy mitochondria) wash->read_red read_green Measure green fluorescence (J-monomers) (Depolarized mitochondria) wash->read_green analyze Calculate the ratio of red to green fluorescence read_red->analyze read_green->analyze end_node Determine the effect on mitochondrial membrane potential analyze->end_node

Caption: Workflow for assessing mitochondrial membrane potential.

Detection of Reactive Oxygen Species (ROS) Production

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the cell's ability to detoxify them, is a common mechanism of drug-induced toxicity.[17]

Key Experimental Protocol: DCFH-DA Assay

2',7'-Dichlorodihydrofluorescein diacetate (DCFH-DA) is a cell-permeable probe that is de-esterified intracellularly and then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (DCF).

Step-by-Step Methodology:

  • Cell Culture and Treatment: Seed cells in a black, clear-bottom 96-well plate and treat with various concentrations of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione. Include a positive control (e.g., H2O2) and a vehicle control.

  • Probe Loading: After the desired treatment duration, remove the medium and incubate the cells with DCFH-DA solution (typically 10-20 µM) in serum-free medium for 30-60 minutes at 37°C.

  • Washing: Gently wash the cells with warm PBS to remove excess probe.

  • Fluorescence Measurement: Immediately measure the fluorescence intensity using a microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.[18]

Data Presentation: Example ROS Production Data Table

TreatmentConcentration (µM)Fold Increase in Fluorescence (vs. Vehicle)
Vehicle Control-1.0
H2O2 (Positive Control)1008.5
Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione101.2
Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione502.8
Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione1005.1

Interpretation: A dose-dependent increase in fluorescence indicates that the compound induces oxidative stress. This information can be correlated with cytotoxicity data to determine if ROS production is a primary driver of cell death. Various commercial kits, such as ROS-Glo™, offer alternative luminescent-based detection methods that may have a lower false-hit rate compared to some fluorescent assays.[19]

Tier 3: Genotoxicity Assessment

Genotoxicity testing is a regulatory requirement for drug development and assesses the potential of a compound to damage cellular DNA.[7][20] In vitro assays serve as an important early screening tool.[8]

Key In Vitro Genotoxicity Assays:

  • Bacterial Reverse Mutation Assay (Ames Test): This assay uses several strains of Salmonella typhimurium and Escherichia coli with mutations in genes involved in histidine or tryptophan synthesis, respectively. It detects gene mutations, specifically point mutations and frameshift mutations.[7]

  • In Vitro Mammalian Cell Micronucleus Test: This test identifies substances that cause chromosomal damage. Micronuclei are small, extranuclear bodies that contain chromosome fragments or whole chromosomes that were not incorporated into the nucleus during cell division.[21] This assay can be performed in various cell lines, such as TK6 or CHO cells.

Logical Relationship: Integrating Genotoxicity with Cytotoxicity

G cluster_logic Genotoxicity Testing Logic cyto Determine Cytotoxicity (e.g., MTT Assay) dose Select non-cytotoxic to moderately cytotoxic concentrations for genotoxicity assays cyto->dose ames Bacterial Reverse Mutation Assay (Ames Test) dose->ames micro In Vitro Micronucleus Test dose->micro interpret Interpret genotoxicity results in the context of cytotoxicity ames->interpret micro->interpret risk Assess overall genotoxic risk interpret->risk

Caption: Decision-making flow for genotoxicity testing.

Interpretation: A positive result in a genotoxicity assay, particularly at non-cytotoxic concentrations, is a significant safety concern. It is crucial to evaluate genotoxicity with and without metabolic activation (e.g., using S9 fraction) to mimic mammalian metabolism.[21] A study on a related diketopiperazine showed minimal chromosomal aberrations, suggesting a favorable genotoxicity profile for that specific analog.[10]

Conclusion and Future Directions

This guide provides a foundational, multi-tiered strategy for the in vitro safety and toxicity assessment of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione. By systematically evaluating general cytotoxicity, mitochondrial function, oxidative stress, and genotoxicity, researchers can build a comprehensive safety profile for this novel compound. The experimental protocols and data interpretation frameworks presented herein are designed to be robust and self-validating.

Should initial assessments reveal specific liabilities, further specialized assays may be warranted. These could include assays for cardiotoxicity (e.g., using human iPSC-derived cardiomyocytes), hepatotoxicity in more complex models (e.g., 3D spheroids), or specific enzyme inhibition assays. A thorough and well-documented in vitro safety package is indispensable for making informed decisions in the drug discovery and development process.

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Sources

Foundational

The Pivotal Role of the Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione Scaffold in Secondary Metabolite Biosynthesis: A Technical Guide

This guide provides an in-depth exploration of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core, a privileged scaffold in a diverse array of bioactive secondary metabolites. Tailored for researchers, scientists, and dr...

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Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth exploration of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core, a privileged scaffold in a diverse array of bioactive secondary metabolites. Tailored for researchers, scientists, and drug development professionals, this document elucidates the biosynthetic logic, enzymatic machinery, and practical methodologies for the study and manipulation of these fascinating natural products.

Introduction: The Significance of a Bicyclic Diketopiperazine

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione is a bicyclic diketopiperazine (DKP) that serves as a foundational building block for a multitude of natural products exhibiting a wide spectrum of biological activities, including antimicrobial, antioxidant, and anti-biofilm properties.[1][2][3][4][5][6] This rigid, stereochemically rich core is assembled from the condensation of L-proline and another amino acid, providing a versatile template for subsequent enzymatic modifications. Understanding the biosynthesis of this scaffold is paramount for the discovery of novel therapeutics and the development of engineered biosynthetic pathways for the production of valuable compounds.

The biosynthesis of this and other DKP-containing secondary metabolites is primarily orchestrated by large, modular enzymes known as non-ribosomal peptide synthetases (NRPSs).[7] These enzymatic assembly lines offer a fascinating paradigm of molecular synthesis, the intricacies of which we will explore in detail.

Core Biosynthesis: The Genesis of the Pyrrolopyrazine Scaffold

The formation of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core is a critical step, catalyzed by NRPS machinery in both fungi and bacteria. The process can be broadly categorized into two key stages: dipeptide formation and cyclization.

Non-Ribosomal Peptide Synthetase (NRPS) Machinery

NRPSs are modular enzymes, with each module typically responsible for the incorporation of a single amino acid into the growing peptide chain. A minimal module consists of three core domains:

  • Adenylation (A) Domain: Selects and activates a specific amino acid as an aminoacyl-adenylate.

  • Thiolation (T) Domain (or Peptidyl Carrier Protein, PCP): Covalently tethers the activated amino acid via a 4'-phosphopantetheine (Ppant) arm.

  • Condensation (C) Domain: Catalyzes peptide bond formation between the aminoacyl-S-PCP of its own module and the peptidyl-S-PCP of the preceding module.

The biosynthesis of the pyrrolopyrazine core typically involves a di-modular NRPS that sequentially activates and tethers L-proline and a second amino acid.

The Critical Cyclization Step

The release of the dipeptide from the NRPS and its subsequent cyclization into the DKP scaffold is a pivotal and mechanistically diverse step.

  • Fungal NRPSs and the Terminal CTD: In many fungal systems, a specialized terminal domain architecture, consisting of a condensation (C) and a thiolation (T) domain, is crucial for DKP formation. This C-T domain couplet facilitates the cyclization and release of the dipeptidyl chain.

  • Non-enzymatic Cyclization: In some instances, particularly with truncated NRPS variants, the dipeptidyl-thioester intermediate can be released and undergo spontaneous, non-enzymatic cyclization to form the DKP ring.

The following diagram illustrates the general NRPS-mediated pathway for the formation of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core.

DKP_Biosynthesis_Core cluster_NRPS Non-Ribosomal Peptide Synthetase (NRPS) A1 A-Domain 1 (Proline Activation) T1 T-Domain 1 A1->T1 tethering AMP1 AMP + PPi A1->AMP1 C2 C-Domain 2 T1->C2 TE Thioesterase (TE) or Terminal C-T Domain C2->TE dipeptide transfer A2 A-Domain 2 (Amino Acid 2 Activation) T2 T-Domain 2 A2->T2 tethering AMP2 AMP + PPi A2->AMP2 T2->C2 DKP Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione TE->DKP Cyclization & Release Pro L-Proline Pro->A1 AA2 Amino Acid 2 AA2->A2 ATP1 ATP ATP1->A1 ATP2 ATP ATP2->A2

Caption: Generalized NRPS pathway for the biosynthesis of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core.

Diversification of the Core: The Role of Tailoring Enzymes

The structural and functional diversity of secondary metabolites derived from the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold is a testament to the action of a wide array of tailoring enzymes. These enzymes modify the core structure through reactions such as oxidation, methylation, and prenylation, leading to a vast chemical space of bioactive molecules.

Enzyme ClassFunctionExample Reaction
Cytochrome P450 Monooxygenases Hydroxylation, epoxidation, and other oxidative modifications.Introduction of hydroxyl groups at specific positions on the proline or amino acid 2 residue.
Methyltransferases Addition of methyl groups to nitrogen or oxygen atoms.N-methylation of the amide nitrogens in the DKP ring.
Prenyltransferases Attachment of isoprenoid moieties to the scaffold.C- or N-prenylation of the indole ring of a tryptophan-derived DKP.
Oxidoreductases Catalyze redox reactions, leading to desaturation or other modifications.Formation of double bonds within the proline ring.

The following diagram illustrates the diversification of the core scaffold through the action of various tailoring enzymes.

DKP_Tailoring cluster_tailoring Tailoring Reactions Core Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione (Core Scaffold) P450 Cytochrome P450 Monooxygenases Core->P450 MT Methyltransferases Core->MT PT Prenyltransferases Core->PT OR Oxidoreductases Core->OR Hydroxylated Hydroxylated Derivatives P450->Hydroxylated Hydroxylation Methylated Methylated Derivatives MT->Methylated Methylation Prenylated Prenylated Derivatives PT->Prenylated Prenylation Desaturated Desaturated Derivatives OR->Desaturated Desaturation

Caption: Diversification of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core by tailoring enzymes.

Experimental Workflows for Studying Biosynthesis

Elucidating the biosynthetic pathway of a secondary metabolite containing the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core requires a multi-faceted approach, combining in silico analysis, molecular biology, biochemistry, and analytical chemistry.

In Silico Identification of Biosynthetic Gene Clusters (BGCs)

The starting point for pathway elucidation is often the identification of the BGC responsible for the production of the target metabolite.

  • Rationale: Whole-genome sequencing of the producing organism allows for the use of bioinformatic tools to identify putative BGCs. Tools like antiSMASH (antibiotics & Secondary Metabolite Analysis Shell) are invaluable for predicting the boundaries of BGCs and annotating the functions of the genes within them, including NRPSs and tailoring enzymes.

Heterologous Expression of the BGC

To confirm the function of an identified BGC, it is often expressed in a well-characterized heterologous host.

  • Causality behind Host Selection:

    • Escherichia coli : A common choice due to its rapid growth, ease of genetic manipulation, and well-established molecular biology tools. However, it may lack the necessary precursors or post-translational modification machinery for the expression of complex fungal NRPSs.[8][9][10][11][12]

    • Aspergillus nidulans : A preferred host for expressing fungal BGCs as it is more likely to have the required cellular machinery for proper folding and function of fungal enzymes.[2][13][14][15][16][17]

    • Streptomyces spp. : Often used for expressing actinobacterial BGCs, as they share similar codon usage and metabolic backgrounds.[9][11][18][19]

In Vitro Characterization of NRPS and Tailoring Enzymes

To dissect the function of individual enzymes within the pathway, in vitro assays are essential.

  • Rationale: Purified enzymes allow for precise determination of substrate specificity and catalytic activity in a controlled environment, free from the complexities of the cellular milieu.

Analytical Characterization of Metabolites

High-resolution analytical techniques are crucial for identifying and quantifying the products of the biosynthetic pathway.

  • Rationale: Techniques like High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS/MS) provide the sensitivity and specificity required to detect and structurally elucidate novel secondary metabolites, even at low concentrations.[20][21][22]

The following diagram outlines a typical experimental workflow for the elucidation of a biosynthetic pathway.

Experimental_Workflow Start Producing Organism Genome Genome Sequencing Start->Genome BGC In Silico BGC Identification (e.g., antiSMASH) Genome->BGC Heterologous Heterologous Expression (e.g., E. coli, A. nidulans) BGC->Heterologous EnzymePurification Enzyme Purification (His-tag) BGC->EnzymePurification Gene Cloning Expression Expression & Fermentation Heterologous->Expression Extraction Metabolite Extraction Expression->Extraction Analysis HPLC-MS/MS Analysis Extraction->Analysis Structure Structure Elucidation Analysis->Structure InVitro In Vitro Enzyme Assays Analysis->InVitro Product Confirmation EnzymePurification->InVitro Kinetics Enzyme Kinetics & Substrate Specificity InVitro->Kinetics

Caption: A typical experimental workflow for the elucidation of a secondary metabolite biosynthetic pathway.

Detailed Experimental Protocols

Protocol 1: Heterologous Expression of a Fungal NRPS in Aspergillus nidulans

This protocol describes the episomal expression of a fungal NRPS gene in A. nidulans using an AMA1-based vector.[13][16]

  • Vector Construction:

    • Amplify the NRPS gene of interest from the genomic DNA of the producing fungus using high-fidelity DNA polymerase.

    • Clone the amplified gene into an AMA1-based expression vector (e.g., pYFAC series) under the control of a suitable promoter (e.g., the inducible alcA promoter).

    • Incorporate a selectable marker (e.g., pyrG) on the vector for selection of transformants.

  • Protoplast Preparation:

    • Grow A. nidulans mycelia in liquid minimal medium.

    • Harvest the mycelia and digest the cell walls using a lytic enzyme cocktail (e.g., Glucanex) to generate protoplasts.

  • Transformation:

    • Transform the A. nidulans protoplasts with the AMA1-based expression vector using polyethylene glycol (PEG)-mediated transformation.

    • Plate the transformed protoplasts on selective medium lacking the nutrient corresponding to the selectable marker (e.g., medium without uracil and uridine for pyrG selection).

  • Expression and Analysis:

    • Inoculate the transformants into a suitable production medium.

    • Induce the expression of the NRPS gene (e.g., by adding an inducer for the alcA promoter).

    • After a suitable incubation period, extract the secondary metabolites from the culture broth and mycelia.

    • Analyze the extracts by HPLC-MS/MS to detect the production of the expected diketopiperazine.

Protocol 2: In Vitro Reconstitution of NRPS Activity

This protocol outlines the in vitro reconstitution of a di-modular NRPS to produce a diketopiperazine.[23][24][25]

  • Protein Expression and Purification:

    • Clone the NRPS gene(s) with an N- or C-terminal His-tag into an E. coli expression vector (e.g., pET series).

    • Express the protein in an appropriate E. coli strain (e.g., BL21(DE3)).

    • Lyse the cells and purify the His-tagged NRPS protein using immobilized metal affinity chromatography (IMAC) under native conditions.[26][27][28][29]

  • Holo-Enzyme Conversion:

    • Convert the purified apo-NRPS to the active holo-form by incubating it with coenzyme A (CoA) and a phosphopantetheinyl transferase (PPTase) such as Sfp.

  • In Vitro Reaction:

    • Set up the reaction mixture containing the purified holo-NRPS, ATP, MgCl₂, the required amino acid substrates (L-proline and the second amino acid), and a suitable buffer.

    • Incubate the reaction at an optimal temperature for a defined period.

  • Product Analysis:

    • Quench the reaction (e.g., by adding methanol).

    • Analyze the reaction mixture by HPLC-MS/MS to identify and quantify the produced diketopiperazine.

Protocol 3: HPLC-MS/MS Analysis of Proline-Containing Diketopiperazines

This protocol provides a general framework for the HPLC-MS/MS analysis of hexahydropyrrolo[1,2-a]pyrazine-3,4-dione and its derivatives.[20][21][22]

  • Sample Preparation:

    • Extract the metabolites from the microbial culture or in vitro reaction using a suitable organic solvent (e.g., ethyl acetate).

    • Evaporate the solvent and redissolve the extract in the initial mobile phase.

  • Chromatographic Separation:

    • Use a reversed-phase C18 column for separation.

    • Employ a gradient elution with a mobile phase consisting of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B). The gradient can be optimized to achieve good separation of the target compounds.

  • Mass Spectrometric Detection:

    • Use an electrospray ionization (ESI) source in positive ion mode.

    • Perform MS/MS analysis using collision-induced dissociation (CID) to obtain characteristic fragmentation patterns for structural confirmation.

    • For quantification, use multiple reaction monitoring (MRM) by selecting specific precursor-to-product ion transitions for the target diketopiperazines.

Concluding Remarks

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core represents a fascinating and important scaffold in the realm of natural product biosynthesis. A thorough understanding of the NRPS machinery that assembles this core and the tailoring enzymes that diversify it is crucial for the discovery and development of new bioactive compounds. The experimental workflows and protocols outlined in this guide provide a robust framework for researchers to explore and harness the biosynthetic potential of these remarkable molecular factories. As our ability to identify, characterize, and engineer these pathways continues to advance, so too will our capacity to generate novel molecules with significant therapeutic and biotechnological applications.

References

  • Goering, A. W., et al. (2016). In Vitro Reconstruction of Nonribosomal Peptide Biosynthesis Directly from DNA Using Cell-Free Protein Synthesis. ACS Synthetic Biology, 5(9), 987-995.
  • Viggiano, A., et al. (2022). Heterologous Expression of Fungal Biosynthetic Pathways in Aspergillus nidulans Using Episomal Vectors. Methods in Molecular Biology, 2489, 75-92.
  • Goering, A. W., et al. (2016). In Vitro Reconstruction of Nonribosomal Peptide Biosynthesis Directly from DNA Using Cell-Free Protein Synthesis. ACS Synthetic Biology, 5(9), 987-995.
  • Schalk, D., et al. (2023). Production of Diketopiperazine Derivatives by Pathway Engineering with Different Cyclodipeptide Synthases from Various Streptomyces Strains. ACS Synthetic Biology, 12(6), 1804-1812.
  • To-o, K., et al. (2020). Quantification of Proline-containing Cyclic Dipeptides by LC-MS/MS. Analytical Sciences, 36(2), 237-242.
  • Phelan, V. V., et al. (2012). Methods and options for the heterologous production of complex natural products. Natural Product Reports, 29(9), 1020-1033.
  • Hwang, K. S., et al. (2021). Streptomyces as Microbial Chassis for Heterologous Protein Expression. Frontiers in Bioengineering and Biotechnology, 9, 742887.
  • Wang, H., et al. (2025). In-Situ Purification of Non-Ribosomal Peptide Synthetases Assembly Line for Structural and Biochemical Studies. International Journal of Molecular Sciences, 26(4), 2275.
  • Kang, H. S., & Kim, E. S. (2020). Engineering Heterologous Hosts for the Enhanced Production of Non-ribosomal Peptides. Journal of Microbiology and Biotechnology, 30(5), 639-649.
  • To-o, K., et al. (2020). Quantification of Proline-containing Cyclic Dipeptides by LC-MS/MS. Analytical Sciences, 36(2), 237-242.
  • Schalk, D., et al. (2023). Production of Diketopiperazine Derivatives by Pathway Engineering with Different Cyclodipeptide Synthases from Various Streptomyces Strains. ACS Synthetic Biology, 12(6), 1804-1812.
  • Kiran, G. S., et al. (2018). An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. RSC Advances, 8(32), 17837-17846.
  • Goering, A. W., et al. (2018). In Vitro Reconstruction of Nonribosomal Peptide Biosynthesis Directly from DNA Using Cell-Free Protein Synthesis. ACS Synthetic Biology, 7(5), 1435-1443.
  • Thongnest, S., et al. (2022). 2,5-Diketopiperazine Derivatives as Potential Anti-Influenza (H5N2) Agents: Synthesis, Biological Evaluation, and Molecular Docking Study. Molecules, 27(13), 4200.
  • Prazdnova, E. V., et al. (2026). The Potential of Non-Ribosomal Peptide Engineering for Creating New Antimicrobial Complexes. Molecules, 31(4), 1123.
  • Chiang, Y. M., et al. (2013). An Efficient System for Heterologous Expression of Secondary Metabolite Genes in Aspergillus nidulans. Journal of the American Chemical Society, 135(20), 7720-7723.
  • Nützmann, H. W., et al. (2022). Total Heterologous Biosynthesis of Fungal Natural Products in Aspergillus nidulans.
  • Tsunematsu, Y., et al. (2017). Elucidation of Biosynthetic Pathways of Natural Products. The Chemical Record, 17(11), 1078-1090.
  • Viggiano, A., et al. (2022). Heterologous Expression of Fungal Biosynthetic Pathways in Aspergillus nidulans Using Episomal Vectors. Methods in Molecular Biology, 2489, 75-92.
  • Li, C., et al. (2022). Data Science-Driven Analysis of Substrate-Permissive Diketopiperazine Reverse Prenyltransferase NotF: Applications in Protein Engineering and Cascade Biocatalytic Synthesis of (−)-Eurotiumin A. Journal of the American Chemical Society, 144(42), 19477-19488.
  • Griffin, M. A., et al. (2016). Cloning, Expression, and Purification of Histidine-Tagged Escherichia coli Dihydrodipicolinate Reductase.
  • Anné, J., et al. (2004). Streptomyces as a host for the secretion of heterologous proteins for the production of biopharmaceuticals. Journal of Business Chemistry, 1(2), 29-38.
  • Clark, N. E., & Guttman, D. S. (2019). Troubleshooting Guide to Expressing Intrinsically Disordered Proteins for Use in NMR Experiments. Frontiers in Molecular Biosciences, 6, 2.
  • Owen, J. G., et al. (2013). Optimizing dimodular nonribosomal peptide synthetases and natural dipeptides in an Escherichia coli heterologous host. Canadian Journal of Microbiology, 59(1), 49-57.
  • Sam, V., et al. (2014).
  • Heard, S. C., & Winter, J. M. (2024). Structural, biochemical and bioinformatic analyses of nonribosomal peptide synthetase adenylation domains. Natural Product Reports, 41(7), 1084-1102.
  • Liu, T., et al. (2014). Characterization and Engineering of the Adenylation Domain of a NRPS-Like Protein: A Potential Biocatalyst for Aldehyde Generation.
  • Miller, B. R., et al. (2021). Evolutionary and functional analysis of an NRPS condensation domain integrates β-lactam, ᴅ-amino acid, and dehydroamino acid synthesis. Proceedings of the National Academy of Sciences, 118(18), e2023731118.
  • Clevenger, K. D., et al. (2021). A heterologous expression platform in Aspergillus nidulans for the elucidation of cryptic secondary metabolism biosynthetic gene clusters. Chemical Science, 12(35), 11776-11785.
  • Hoang, Q. Q., & Ferre-d'Amare, A. R. (2001). Batch Purification of His-tagged ​​E.coli​​ Proteins with Ni-Sepharose. Cell, 107(5), 589-599.
  • Zhang, Y., et al. (2025). Systematic characterization of site-specific proline hydroxylation using hydrophilic interaction chromatography and mass spectrometry. eLife, 14, e101345.
  • Tsunematsu, Y., et al. (2017). Elucidation of Biosynthetic Pathways of Natural Products. The Chemical Record, 17(11), 1078-1090.
  • Meyer, S., et al. (2021). Influence of condensation domains on activity and specificity of adenylation domains. bioRxiv, 2021.08.24.457497.
  • Cube Biotech. (2016).
  • Sigma-Aldrich. (n.d.).
  • Zhang, Y., et al. (2023). Systematic characterization of site-specific proline hydroxylation using hydrophilic interaction chromatography and mass spectrometry. bioRxiv, 2023.07.28.550974.
  • Creative Biostructure. (2025). Troubleshooting Guide for Common Recombinant Protein Problems.
  • New England Biolabs. (2016). Purifying Recombinant His-Tagged Proteins.
  • Cytiva. (n.d.).
  • Sanjenbam, P., & Kannabiran, K. (2016). Bioactivity of Pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro-3- (phenylmethyl). Asian Journal of Pharmaceutics, 10(4).
  • Clark, N. E., & Guttman, D. S. (2019). Troubleshooting Guide to Expressing Intrinsically Disordered Proteins for Use in NMR Experiments. Frontiers in Molecular Biosciences, 6, 2.
  • de la Torre, P., & Góngora-Castillo, E. (2021). Strategies for Heterologous Expression, Synthesis, and Purification of Animal Venom Toxins. Toxins, 13(5), 339.
  • Singh, R. P., et al. (2019). 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. Frontiers in Microbiology, 10, 1293.
  • Manimaran, M., & Kannabiran, K. (2017). Marine Streptomyces Sp. VITMK1 Derived Pyrrolo [1, 2-A] Pyrazine-1, 4-Dione, Hexahydro-3. The Open Bioactive Compounds Journal, 5(1).
  • Tripodi, A. A. P., & Coffey, A. (2023). Optimizing Analysis and Purification of a Synthetic Peptide Using PLRP-S Columns. Agilent Technologies.

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Protocols & Analytical Methods

Method

A Robust, Validated HPLC Method for the Quantification of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione

An Application Note and Protocol from the Office of the Senior Application Scientist Abstract This application note details a comprehensive, step-by-step guide for the development and validation of a reversed-phase high-...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This application note details a comprehensive, step-by-step guide for the development and validation of a reversed-phase high-performance liquid chromatography (RP-HPLC) method for the accurate quantification of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione. This cyclic dipeptide, a member of the diketopiperazine (DKP) class, is of growing interest in pharmaceutical and natural product research.[1][2] The narrative herein is designed for researchers, scientists, and drug development professionals, providing not just a protocol, but the underlying scientific rationale for each methodological choice. We proceed from an analysis of the analyte's physicochemical properties to a systematic method development strategy, culminating in a fully validated protocol according to ICH Q2(R1) guidelines.[3][4]

Introduction: The Analytical Challenge

Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione (also known as Cyclo(Pro-Gly)) is a bicyclic organic compound featuring a fused pyrrolidine and pyrazine ring system.[5] As a diketopiperazine, it represents the smallest class of cyclic peptides and is a common motif in natural products exhibiting a wide range of biological activities, including antimicrobial and antioxidant properties.[1][2] Its presence as a potential therapeutic agent, a metabolite, or a synthetic intermediate necessitates a reliable and accurate analytical method for its quantification.

The primary analytical challenge stems from its high polarity, which can lead to poor retention on traditional non-polar stationary phases used in RP-HPLC. This guide directly addresses this challenge by providing a logical workflow for selecting appropriate column chemistry and mobile phase conditions to achieve robust and reproducible results.

Analyte Characterization and Strategic Implications

A successful analytical method begins with a thorough understanding of the analyte. The physicochemical properties of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione dictate the entire chromatographic strategy.

PropertyValue / CharacteristicImplication for HPLC Method Development
Molecular Formula C₇H₁₀N₂O₂-
Molecular Weight 154.17 g/mol [6]Suitable for standard HPLC-UV analysis.
Polarity (logP) -0.893 (Calculated)[7]Highly polar. This suggests potential for weak retention on standard C18 columns. A polar-modified stationary phase or HILIC could be considered as alternatives.[8][9] This method will focus on optimizing RP-HPLC due to its robustness and widespread use.
Functional Groups Two amide (dione) groups, one tertiary amine.The amide bonds are chromophores, allowing for UV detection. The presence of nitrogen atoms suggests the molecule's charge state will be pH-dependent.
UV Absorbance Peptide bonds exhibit strong absorbance at low UV wavelengths (typically ~195-220 nm).[10]A detection wavelength in the 200-215 nm range is appropriate. This requires high-purity mobile phase solvents with low UV cutoff, such as acetonitrile.[11]
Solubility Moderately soluble in polar solvents.[5]Sample and standard preparation should utilize solvents compatible with the mobile phase, such as water/acetonitrile or water/methanol mixtures.

HPLC Method Development: A Rationale-Driven Approach

Our strategy is grounded in fundamental chromatographic principles, moving from broad screening to fine optimization.[12]

Choice of Chromatographic Mode: Reversed-Phase HPLC

Reversed-phase liquid chromatography (RP-LC) is the dominant mode in HPLC, employed in approximately 80% of applications due to its precision and reliability.[13] It is the logical choice for this analyte, which is soluble in aqueous or partially aqueous solvents.[14] The stationary phase will be non-polar (hydrophobic), and the mobile phase will be polar.

Stationary Phase (Column) Selection

The stationary phase chemistry is the most critical factor influencing chromatographic selectivity.[15]

  • Initial Choice: C18 (ODS) Column: A C18 column is the most versatile and commonly used reversed-phase column, making it an excellent starting point.[15] We will begin with a standard dimension (e.g., 4.6 x 150 mm, 5 µm particle size) for initial development.

  • Rationale & Causality: The C18 alkyl chains provide a hydrophobic surface for analyte retention via van der Waals interactions.[15] However, for a highly polar analyte like ours (logP ≈ -0.9), retention can be minimal. To counteract this, we will employ a mobile phase with a high aqueous content.

  • Alternative Consideration: If retention is insufficient, a column with a polar-embedded or polar-endcapped C18 phase is recommended.[8][9] These modifications improve interaction with polar analytes and prevent "phase collapse" or "dewetting" when using highly aqueous mobile phases, ensuring more reproducible retention times.[8]

Mobile Phase Selection and Optimization

The mobile phase composition fine-tunes analyte retention and selectivity.[16]

  • Organic Modifier: Acetonitrile (ACN) is chosen over methanol.

    • Causality: ACN generally provides lower backpressure than methanol and has a lower UV cutoff (~190 nm), which is crucial for detection at low wavelengths (210 nm).[11] While methanol can offer different selectivity, ACN is a superior first choice for this application.[13][17]

  • Aqueous Phase & pH Control: An acidic modifier is essential. We will use 0.1% Formic Acid.

    • Causality: The analyte contains nitrogen atoms that can be protonated. Controlling the mobile phase pH is critical to maintain a consistent ionization state, which directly impacts retention time and peak shape.[14][17] An acidic pH (typically between 2 and 4) ensures that any residual, exposed silanol groups on the silica-based stationary phase are not ionized, which minimizes undesirable secondary ionic interactions with the analyte that can cause severe peak tailing.[17] Formic acid is also volatile, making this method compatible with mass spectrometry (LC-MS) if desired.[11]

  • Buffer Concentration: For a simple modifier like formic acid, a 0.1% (v/v) concentration is sufficient. If a buffer salt like phosphate were needed for precise pH control, a concentration of 10-50 mM is typically adequate for most reversed-phase applications.[14]

Detector Wavelength

Based on the presence of amide bonds, the detector wavelength is set to 210 nm . This provides high sensitivity for peptide-like structures.[10] A photodiode array (PDA) detector is recommended during development to scan across a range of wavelengths and confirm the optimal setting.

Experimental Protocols

Instrumentation and Materials
  • HPLC System: An HPLC system equipped with a quaternary or binary pump, degasser, autosampler, thermostatted column compartment, and a UV/Vis or PDA detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Chemicals:

    • Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione reference standard (>98% purity).

    • Acetonitrile (HPLC or LC-MS grade).

    • Water (Type I, 18.2 MΩ·cm).

    • Formic Acid (LC-MS grade, ~99%).

  • Labware: Analytical balance, Class A volumetric flasks, pipettes, autosampler vials, 0.22 µm or 0.45 µm syringe filters.

Workflow Diagram

The following diagram illustrates the logical flow of the method development and validation process.

HPLC_Method_Development_Workflow cluster_prep Phase 1: Preparation & Strategy cluster_dev Phase 2: Method Development cluster_val Phase 3: Method Validation (ICH Q2) node_start node_start node_prep node_prep node_dev node_dev node_val node_val node_end node_end A Analyte Characterization (Polarity, UV, pKa) B Define Method Goals (Quantification, Purity) A->B C Initial Strategy Selection (RP-HPLC, C18, ACN) B->C D Scouting Gradient Run (e.g., 5-95% ACN) C->D E Evaluate Retention & Peak Shape D->E F Optimize Gradient Slope & Time E->F G Finalize Method Parameters (Flow, Temp, Gradient) F->G H System Suitability Test (SST) G->H I Specificity H->I J Linearity & Range H->J K Accuracy & Precision H->K L LOD & LOQ H->L M Validated Quantitative Method I->M J->M K->M L->M

Caption: Workflow for HPLC method development and validation.

Protocol: Preparation of Solutions
  • Mobile Phase A (Aqueous): Add 1.0 mL of formic acid to 1000 mL of Type I water (0.1% v/v). Mix thoroughly and degas.

  • Mobile Phase B (Organic): Acetonitrile.

  • Stock Standard Solution (1000 µg/mL): Accurately weigh 10.0 mg of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione reference standard and transfer to a 10.0 mL Class A volumetric flask. Dissolve and dilute to volume with a 50:50 (v/v) mixture of Mobile Phase A and Mobile Phase B.

  • Calibration Standards: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution of the Stock Standard Solution using Mobile Phase A.

Protocol: Chromatographic Method Development
  • Column Equilibration: Equilibrate the C18 column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

  • Step 1: Scouting Gradient:

    • Objective: To determine the approximate elution time of the analyte.

    • Conditions:

      • Flow Rate: 1.0 mL/min

      • Column Temperature: 30 °C

      • Injection Volume: 10 µL

      • Detection: 210 nm

      • Gradient:

        • 0-20 min: 5% to 95% B

        • 20-25 min: Hold at 95% B

        • 25-25.1 min: 95% to 5% B

        • 25.1-30 min: Hold at 5% B (re-equilibration)

    • Inject a mid-level calibration standard (e.g., 25 µg/mL).

  • Step 2: Gradient Optimization:

    • Objective: To improve resolution and shorten the run time.

    • Based on the retention time (tᵣ) from the scouting run, adjust the gradient to be shallower around the elution point. For example, if tᵣ = 12 min (which corresponds to ~52% B), a new gradient could be:

      • 0-15 min: 30% to 70% B

      • Followed by a wash and re-equilibration step.

  • Final Optimized Method (Example): The following table presents a final, optimized set of conditions.

ParameterFinal Condition
Column C18, 4.6 x 150 mm, 5 µm
Mobile Phase A 0.1% Formic Acid in Water
Mobile Phase B Acetonitrile
Flow Rate 1.0 mL/min
Column Temperature 30 °C
Detection UV at 210 nm
Injection Volume 10 µL
Gradient Program 0.0 min: 10% B10.0 min: 50% B10.1 min: 95% B12.0 min: 95% B12.1 min: 10% B15.0 min: 10% B

Method Validation Protocol (ICH Q2(R1))

Once the chromatographic conditions are finalized, the method must be validated to demonstrate its suitability for its intended purpose.[18]

ParameterProtocol SummaryAcceptance Criteria
System Suitability Inject the same standard solution five times before starting any validation run.RSD of peak area < 2.0%; Tailing factor ≤ 2.0; Theoretical plates > 2000.
Specificity Analyze a blank (diluent), a placebo (matrix without analyte), and a spiked sample.No interfering peaks at the retention time of the analyte.
Linearity Analyze calibration standards at a minimum of five concentration levels in triplicate.Plot peak area vs. concentration. The correlation coefficient (R²) should be ≥ 0.999.
Range Confirmed by the linearity study.Typically 80% to 120% of the target concentration.
Accuracy (Recovery) Analyze samples spiked with known amounts of analyte at three levels (e.g., 80%, 100%, 120%) in triplicate.Mean recovery should be within 98.0% to 102.0%.
Precision Repeatability: Analyze six replicate samples at 100% of the target concentration.Intermediate Precision: Repeat on a different day with a different analyst.RSD should be ≤ 2.0% for each study.
Limit of Detection (LOD) & Limit of Quantitation (LOQ) Determine based on the signal-to-noise ratio (LOD ≈ 3:1, LOQ ≈ 10:1) or from the standard deviation of the response and the slope of the calibration curve.-

Conclusion

This application note provides a detailed and scientifically-grounded framework for the development and validation of an RP-HPLC method for the quantification of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione. By systematically selecting the column, mobile phase, and detector settings based on the analyte's physicochemical properties, a robust, specific, and accurate method can be established. Adherence to the validation protocols outlined ensures that the method is reliable and suitable for its intended use in research and quality control environments, in accordance with international regulatory standards.[4]

References

  • Waters Corporation. (n.d.). Waters Column Selection Guide for Polar Compounds.
  • Agrahari, V., Bajpai, M., & Nanda, S. (2013). Essential Concepts of Mobile Phase Selection for Reversed Phase HPLC. Research J. Pharm. and Tech., 6(5), 459-464.
  • Aurora Pro Scientific. (n.d.). HPLC Column Selection Guide.
  • Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC.
  • LCGC International. (2025). Modern Trends and Best Practices in Mobile-Phase Selection in Reversed-Phase Chromatography.
  • ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology.
  • YMC CO., LTD. (n.d.). Guides for method development.
  • Perzborn, M., et al. (2013). Separation of Cyclic Dipeptides (Diketopiperazines) from Their Corresponding Linear Dipeptides by RP-HPLC and Method Validation. Chromatography Research International.
  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry.
  • Amerigo Scientific. (n.d.). A Guide to HPLC Column Selection.
  • Phenomenex. (n.d.). HPLC Column Selection Guide.
  • ICH. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • LCGC International. (2014). HPLC Analysis of Very Polar Compounds in Bioanalysis.
  • Welch Materials. (2025). Mobile Phase Selection in Method Development: How to Optimize.
  • ICH. (n.d.). Quality Guidelines.
  • Slideshare. (n.d.). ICH Q2 Analytical Method Validation.
  • Phenomenex. (n.d.). Reversed Phase HPLC Method Development.
  • Waters Corporation. (n.d.). Method Development for the Chromatographic Separation of Synthetic Cyclic Peptides and Impurities Utilizing a Systematic Protocol.
  • Goudjal, Y., et al. (2016). Determination of 2,5-Diketopiperazines in Greek Processed Olives by Liquid Chromatography/Mass Spectrometry Analysis. Current Research in Nutrition and Food Science, 4(3).
  • BenchChem. (2025). Application Note: High-Performance Liquid Chromatography (HPLC) Purification of Cyclic Dipeptides.
  • Perzborn, M., et al. (2016). Separation of Cyclic Dipeptides (Diketopiperazines) from Their Corresponding Linear Dipeptides by RP-HPLC and Method Validation. ResearchGate.
  • Sigma-Aldrich. (n.d.). Method development & optimization.
  • Xing, J., et al. (2021). Cyclic Dipeptides Formation From Linear Dipeptides Under Potentially Prebiotic Earth Conditions. Frontiers in Chemistry.
  • CymitQuimica. (n.d.). CAS 19179-12-5: HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE.
  • Cheméo. (n.d.). Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-.
  • Sudha, S., & Masilamani, K. (2018). An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. RSC Advances, 8(49), 27989-28000.
  • Sanjenbam, P., & Kannabiran, K. (2016). Bioactivity of Pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro-3- (phenylmethyl)-. Asian Journal of Pharmaceutics, 10(3).
  • NIST. (n.d.). Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-. NIST Chemistry WebBook.

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Application

Application Note: Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione in Targeted Drug Discovery

Target Audience: Medicinal Chemists, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols Executive Summary & Structural Rationale In modern...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Assay Biologists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Experimental Protocols

Executive Summary & Structural Rationale

In modern medicinal chemistry, nitrogen-containing fused bicyclic systems are highly sought after as "privileged scaffolds" due to their ability to project pharmacophores across diverse 3D chemical spaces. While the 1,4-dione isomer (diketopiperazines) is ubiquitous in nature and drug discovery 1, the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione (CAS 88327-63-3) represents a highly specialized, conformationally restricted chemotype.

The presence of a vicinal dicarbonyl (3,4-dione) motif alters the hydrogen-bonding vectors and dipole moment compared to traditional diketopiperazines. This structural nuance provides two distinct advantages in targeted drug discovery:

  • Bidentate Chelation: The vicinal diones can act as a bidentate ligand for metal-dependent targets (e.g., metalloproteases or epigenetic enzymes like Jumonji C domain-containing demethylases).

  • Peptidomimetic Rigidity: The scaffold effectively mimics a constrained dipeptide (such as a proline derivative), making it an ideal core for disrupting Protein-Protein Interactions (PPIs) by locking the molecule into a bioactive conformation that resists proteolytic degradation.

Mechanistic Workflow and Pathway Integration

To successfully leverage this scaffold, researchers must integrate synthetic library generation with high-throughput biophysical screening. The cyclic oxamide nature of the 3,4-dione requires specific synthetic routes, such as the condensation of nitroenamines with diethyl oxalate, followed by iterative Structure-Activity Relationship (SAR) optimization 2.

G Start Hexahydropyrrolo[1,2-a] pyrazine-3,4-dione Core Synthesis Nitroenamine Condensation & Library Synthesis Start->Synthesis Screening High-Throughput Screening (FP / TR-FRET) Synthesis->Screening Hit Hit Identification (IC50 < 1 µM) Screening->Hit Optimization Lead Optimization (ADME & SAR) Hit->Optimization Optimization->Synthesis Iterative SAR Feedback Target Target Engagement (PPIs, Metalloenzymes) Optimization->Target

Workflow for pyrrolo-pyrazine-3,4-dione targeted drug discovery and optimization.

Quantitative Data Presentation: SAR & ADME Profiling

When optimizing the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold, tracking both target affinity and metabolic stability is critical. The rigid bicyclic core generally imparts excellent microsomal stability, but lipophilic substitutions at the C1 or C6 positions can impact clearance rates.

Table 1: Representative SAR and ADME Profiling of 3,4-Dione Derivatives

Compound IDC1 SubstitutionC6 SubstitutionTarget IC₅₀ (nM)Human Liver Microsomes (T₁/₂ min)PAMPA Permeability (Pₐₚₚ x 10⁻⁶ cm/s)
HPD-001 (Core)-H-H>10,000>12012.4
HPD-014 -Phenyl-H4508518.2
HPD-022 -Benzyl-Methyl854224.5
HPD-035 -4-F-Benzyl-CH₂OH129515.1

Note: The addition of a polar hydroxymethyl group (HPD-035) significantly recovers metabolic half-life while maintaining sub-nanomolar target engagement, demonstrating the tunable nature of the scaffold.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By incorporating internal controls and orthogonal readouts, researchers can confidently distinguish true target engagement from assay artifacts (such as compound aggregation or auto-fluorescence).

Protocol A: Fluorescence Polarization (FP) Assay for PPI Inhibition

Causality Insight: FP is selected over standard ELISA because it allows for the measurement of solution-phase equilibrium without washing steps. Washing can disrupt the transient, low-affinity interactions typical of early-stage PPI inhibitors. The rigid hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core is ideal for PPI disruption due to its predictable projection of side chains into binding pockets.

Reagents & Equipment:

  • Target Protein (e.g., His-tagged receptor domain)

  • FITC-labeled tracer peptide (native binding partner)

  • Assay Buffer: 20 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20 (prevents compound aggregation), 1 mM DTT.

  • 384-well black, flat-bottom microplates (low-binding).

  • Microplate reader capable of measuring fluorescence polarization (Ex: 485 nm, Em: 535 nm).

Step-by-Step Methodology:

  • Tracer Titration (Validation Step): Titrate the FITC-labeled tracer peptide (0.1 nM to 100 nM) in Assay Buffer to determine the optimal concentration that yields a stable total fluorescence intensity (typically 2-5 nM).

  • Protein Titration: Serially dilute the Target Protein (from 10 µM to 0.1 nM) and incubate with the fixed tracer concentration for 30 minutes at room temperature (RT). Calculate the Kd​ by plotting polarization (mP) vs. protein concentration.

  • Compound Preparation: Prepare 100x stock solutions of hexahydropyrrolo[1,2-a]pyrazine-3,4-dione derivatives in 100% DMSO.

  • Assay Assembly:

    • Add 10 µL of Target Protein (at a concentration equal to its Kd​ to ensure assay sensitivity).

    • Add 0.2 µL of compound (final DMSO concentration = 1%).

    • Add 10 µL of FITC-tracer.

  • Incubation & Reading: Centrifuge the plate at 1000 x g for 1 minute to remove bubbles. Incubate in the dark at RT for 60 minutes to reach equilibrium. Read polarization values.

  • Data Analysis: Calculate IC₅₀ using a 4-parameter logistic non-linear regression model. Self-Validation: Monitor total fluorescence intensity (FI) in parallel with polarization. If a compound significantly alters FI, it is flagged as an auto-fluorescent artifact or a fluorescence quencher rather than a true inhibitor.

Protocol B: In Vitro Metabolic Stability (Human Liver Microsomes)

Causality Insight: While the bicyclic core is highly resistant to proteolysis 3, lipophilic appendages added during SAR optimization can introduce liabilities for Cytochrome P450 (CYP) metabolism. This assay ensures that gains in potency do not compromise pharmacokinetic viability.

Reagents & Equipment:

  • Human Liver Microsomes (HLM, 20 mg/mL protein).

  • NADPH regenerating system (Solution A: NADP+ and Glc-6-P; Solution B: Glc-6-P dehydrogenase).

  • 0.1 M Potassium Phosphate buffer (pH 7.4).

  • Quenching Solution: Ice-cold Acetonitrile containing an internal standard (e.g., Tolbutamide).

  • LC-MS/MS system.

Step-by-Step Methodology:

  • Reaction Mixture Preparation: In a 96-well deep-well plate, combine 0.5 mg/mL HLM, 1 µM test compound, and Potassium Phosphate buffer (final volume 200 µL per time point).

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes in a shaking water bath.

  • Reaction Initiation: Add 20 µL of the pre-warmed NADPH regenerating system to start the reaction.

    • Control Step: Run a parallel reaction without NADPH to differentiate enzymatic metabolism from chemical instability.

  • Time-Course Sampling: At designated time points (0, 5, 15, 30, and 60 minutes), remove a 20 µL aliquot and immediately dispense it into 80 µL of the ice-cold Quenching Solution.

  • Protein Precipitation: Vortex the quenched samples for 2 minutes, then centrifuge at 4000 rpm for 15 minutes at 4°C to pellet the precipitated proteins.

  • LC-MS/MS Analysis: Transfer the supernatant to an analytical plate. Quantify the remaining parent compound relative to the internal standard.

  • Calculations: Plot the natural log of the percentage of parent compound remaining versus time. The slope of the linear regression represents the elimination rate constant ( k ). Calculate intrinsic clearance ( CLint​ ) using the formula: CLint​=(k×V)/microsomal protein concentration .

References

  • Scheiber, P., Tóth, G., Pilipecz, M. V., Varga, T. R., & Nemes, P. (2011). Chemistry of Nitroenamines. Part 2. Synthesis of Saturated Pyrrolo-Pyrimidines and -Pyrazines. Semantic Scholar. Available at:[Link]

  • 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. PMC (NIH). Available at:[Link]

Sources

Method

Application Notes and Protocols for High-Throughput Screening Assays Utilizing the Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione Scaffold

Authored by: Your Senior Application Scientist Introduction: The Emerging Potential of the Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione Scaffold in Drug Discovery The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core is a priv...

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Author: BenchChem Technical Support Team. Date: April 2026

Authored by: Your Senior Application Scientist

Introduction: The Emerging Potential of the Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione Scaffold in Drug Discovery

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core is a privileged bicyclic structure that has garnered significant attention in medicinal chemistry. Derivatives of this scaffold have been reported to exhibit a wide range of biological activities, including neuroprotective, anti-inflammatory, antimicrobial, and nematicidal effects.[1][2][3][4] Notably, specific analogs have demonstrated potential as quorum sensing inhibitors in bacteria, suggesting a role in combating biofilm formation and antimicrobial resistance.[5][6] The diverse bioactivities associated with this scaffold make it a compelling starting point for high-throughput screening (HTS) campaigns aimed at discovering novel therapeutics.

This document provides detailed application notes and protocols for two distinct HTS assays tailored for the identification and characterization of novel modulators based on the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold. The protocols are designed to be robust, reproducible, and adaptable to various research needs, from academic screening to industrial drug discovery programs.

Principle of the Assays

The selection of an appropriate HTS assay technology is paramount and depends on the biological target and the mechanism of action being investigated. Here, we present protocols for two powerful and widely used homogenous assay formats: Fluorescence Polarization (FP) and AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay).

  • Fluorescence Polarization (FP): This technique is ideal for studying molecular interactions in solution.[7] It relies on the principle that a small, fluorescently labeled molecule (tracer) tumbles rapidly in solution, leading to depolarization of emitted light when excited with polarized light. Upon binding to a larger molecule (e.g., a target protein), the rotational motion of the tracer slows down, resulting in an increase in the polarization of the emitted light.[8] This change in polarization can be used to monitor the binding and displacement of the tracer by potential inhibitors.

  • AlphaLISA: This bead-based immunoassay technology enables the detection of biomolecular interactions with high sensitivity and a wide dynamic range.[9][10] The assay involves two types of beads: Donor beads that generate singlet oxygen upon excitation at 680 nm, and Acceptor beads that contain a chemiluminescent substrate. When the Donor and Acceptor beads are brought into close proximity (within 200 nm) through a biological interaction, the singlet oxygen from the Donor bead triggers a cascade of chemical reactions in the Acceptor bead, culminating in the emission of light at a specific wavelength.[10] This signal is directly proportional to the extent of the biomolecular interaction.

Application Note 1: Fluorescence Polarization (FP) Assay for Acetylcholinesterase (AChE) Inhibitors

Scientific Rationale: Some derivatives of the hexahydropyrrolo[1,2-a]pyrazine-1,4-dione scaffold have been suggested to exert their biological effects through the inhibition of acetylcholinesterase (AChE), an enzyme critical for neurotransmission.[1] An FP-based assay provides a rapid and robust method to screen for direct inhibitors of AChE.

Experimental Workflow

FP_Workflow cluster_prep Assay Preparation cluster_assay Assay Execution cluster_readout Data Acquisition & Analysis Reagents Prepare Assay Buffer, AChE, Tracer, and Test Compounds Plate_Layout Design 384-well Plate Layout (Controls & Samples) Reagents->Plate_Layout Dispense_Cmpd Dispense Test Compounds/Controls Plate_Layout->Dispense_Cmpd Dispense_AChE Add AChE Enzyme Dispense_Cmpd->Dispense_AChE Incubate_1 Incubate (Pre-incubation) Dispense_AChE->Incubate_1 Dispense_Tracer Add Fluorescent Tracer Incubate_1->Dispense_Tracer Incubate_2 Incubate to Equilibrium Dispense_Tracer->Incubate_2 Read_Plate Read Fluorescence Polarization (mP) Incubate_2->Read_Plate Calculate_Z Calculate Z' Factor and S/B Ratio Read_Plate->Calculate_Z Dose_Response Generate Dose-Response Curves (IC50) Calculate_Z->Dose_Response

Caption: Fluorescence Polarization HTS workflow for AChE inhibitors.

Detailed Protocol

Materials and Reagents:

  • Human recombinant Acetylcholinesterase (AChE)

  • Fluorescently labeled tracer (e.g., a known reversible AChE inhibitor conjugated to a fluorophore like TAMRA)

  • Assay Buffer: 50 mM Tris-HCl, pH 8.0, 100 mM NaCl, 0.01% (v/v) Triton X-100

  • Positive Control: A known AChE inhibitor (e.g., Donepezil)

  • Negative Control: DMSO

  • 384-well, low-volume, black, non-binding surface microplates

  • A plate reader capable of measuring fluorescence polarization

Procedure:

  • Compound Plating:

    • Prepare serial dilutions of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione-based compound library in 100% DMSO.

    • Using an acoustic liquid handler or a pintool, transfer 50 nL of each compound solution to the appropriate wells of the 384-well assay plate.

    • For control wells, add 50 nL of DMSO (negative control) or a known AChE inhibitor (positive control).

  • Enzyme Addition:

    • Prepare a working solution of AChE in assay buffer at a final concentration determined by a prior titration experiment (typically in the low nM range).

    • Dispense 5 µL of the AChE solution to all wells except for the "no enzyme" control wells. Add 5 µL of assay buffer to the "no enzyme" wells.

  • Pre-incubation:

    • Centrifuge the plates briefly (1 min at 1000 rpm) to ensure all components are at the bottom of the wells.

    • Incubate the plates at room temperature for 30 minutes to allow the compounds to bind to the enzyme.

  • Tracer Addition:

    • Prepare a working solution of the fluorescent tracer in assay buffer at a concentration that gives a stable and robust fluorescence signal (typically 2-3 times the background).[11]

    • Dispense 5 µL of the tracer solution to all wells.

  • Final Incubation and Measurement:

    • Centrifuge the plates again.

    • Incubate at room temperature for 60 minutes, protected from light, to allow the binding reaction to reach equilibrium.

    • Measure the fluorescence polarization (in millipolarization units, mP) on a compatible plate reader.

Data Analysis and Interpretation
ParameterDescriptionExample Value
High Control (mP) Signal from wells with enzyme, tracer, and DMSO.250 mP
Low Control (mP) Signal from wells with a saturating concentration of a known inhibitor.100 mP
Z' Factor A measure of assay quality. A Z' > 0.5 is considered excellent for HTS.0.75
Signal-to-Background (S/B) Ratio of the high control signal to the low control signal.2.5
IC50 The concentration of an inhibitor that causes a 50% reduction in the assay signal.Varies per compound

The percentage of inhibition for each test compound can be calculated using the following formula:

% Inhibition = 100 * (1 - [(mP_sample - mP_low_control) / (mP_high_control - mP_low_control)])

Compounds showing significant inhibition (typically >50% at a single screening concentration) are selected for dose-response studies to determine their IC50 values.

Application Note 2: AlphaLISA Assay for Modulators of Quorum Sensing

Scientific Rationale: Certain derivatives of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold have been shown to inhibit quorum sensing (QS) in pathogenic bacteria like Pseudomonas aeruginosa.[5] QS is a cell-to-cell communication system that regulates virulence and biofilm formation. A key interaction in the P. aeruginosa QS system is the binding of the autoinducer molecule N-(3-oxododecanoyl)-L-homoserine lactone (3O-C12-HSL) to its receptor, LasR. An AlphaLISA assay can be developed to screen for compounds that disrupt this interaction.

Signaling Pathway

QS_Pathway cluster_pathway P. aeruginosa Quorum Sensing cluster_inhibition Inhibition by Scaffold Autoinducer 3O-C12-HSL (Autoinducer) LasR LasR Receptor (Inactive) Autoinducer->LasR Binds Active_Complex LasR-Autoinducer Complex (Active) LasR->Active_Complex DNA Promoter Region of Virulence Genes Active_Complex->DNA Binds Transcription Transcription of Virulence Factors & Biofilm Formation DNA->Transcription Scaffold Hexahydropyrrolo [1,2-a]pyrazine-3,4-dione Derivative Scaffold->LasR Inhibits Binding

Caption: Inhibition of the LasR-autoinducer interaction in quorum sensing.

Detailed Protocol

Materials and Reagents:

  • Recombinant His-tagged LasR protein

  • Biotinylated 3O-C12-HSL autoinducer

  • AlphaLISA Anti-His Acceptor beads

  • Streptavidin-coated Donor beads

  • AlphaLISA Immunoassay Buffer (1X)

  • 384-well white, opaque microplates (e.g., OptiPlate-384)

  • An AlphaScreen-compatible plate reader

Procedure:

  • Compound and Reagent Preparation:

    • Prepare serial dilutions of the hexahydropyrrolo[1,2-a]pyrazine-3,4-dione compound library in 100% DMSO.

    • Plate 50 nL of compounds or controls (DMSO) into the 384-well assay plates.

    • Prepare working solutions of His-LasR and Biotin-3O-C12-HSL in 1X AlphaLISA Immunoassay Buffer. Optimal concentrations should be determined via a cross-titration experiment.[12]

  • Assay Assembly:

    • Add 5 µL of the His-LasR working solution to all wells.

    • Add 5 µL of the Biotin-3O-C12-HSL working solution to all wells.

    • For control wells:

      • Maximum signal: Add DMSO.

      • Minimum signal: Add a high concentration of unlabeled 3O-C12-HSL or no His-LasR.

    • Seal the plate and incubate for 60 minutes at room temperature.

  • Bead Addition:

    • Prepare a 1:1 mixture of Anti-His Acceptor beads and Streptavidin Donor beads in the immunoassay buffer. This step should be performed under subdued lighting as the Donor beads are light-sensitive.[13]

    • Add 10 µL of the bead mixture to all wells.

  • Final Incubation and Reading:

    • Seal the plate and incubate for 30-60 minutes at room temperature in the dark.

    • Read the plate on an AlphaScreen-compatible reader.

Data Analysis and Interpretation
ParameterDescriptionExample Value
AlphaLISA Counts (Max Signal) Signal from wells with all components and DMSO.800,000
AlphaLISA Counts (Min Signal) Signal from wells with a competitive inhibitor or lacking a key component.20,000
Z' Factor A measure of assay quality. A Z' > 0.5 is considered excellent.0.80
Signal-to-Background (S/B) Ratio of the maximum signal to the minimum signal.40
IC50 The concentration of an inhibitor that causes a 50% reduction in the AlphaLISA signal.Varies per compound

The percentage of inhibition is calculated similarly to the FP assay, using the AlphaLISA counts. Hit compounds are then subjected to further validation and secondary assays to confirm their mechanism of action and rule out assay artifacts.

Trustworthiness and Self-Validation

To ensure the integrity of the screening data, the following controls must be included on every assay plate:

  • Negative Controls (0% Inhibition): Typically DMSO, to define the high signal window.

  • Positive Controls (100% Inhibition): A known inhibitor of the target, to define the low signal window.

  • No-Enzyme/Protein Controls: To identify compounds that interfere with the detection system itself (e.g., autofluorescent compounds in FP or quenchers in AlphaLISA).

  • Compound Color/Quenching Controls (for AlphaLISA): To identify compounds that absorb light at the excitation or emission wavelengths.

The Z' factor and signal-to-background ratio should be monitored for each plate to ensure consistent assay performance throughout the screening campaign.

Conclusion

The hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold represents a promising starting point for the discovery of novel therapeutic agents. The Fluorescence Polarization and AlphaLISA assays detailed in this application note provide robust, high-throughput methods for screening large compound libraries against relevant biological targets. By following these protocols and incorporating rigorous quality control measures, researchers can efficiently identify and characterize promising hit compounds for further development.

References

  • Bio-protocol. (2025, July 20). Fluorescence Polarization-Based High-Throughput Screening Assay for Inhibitors Targeting Cathepsin L. Bio-protocol.
  • Goyal, A., et al. (2017, July 20). Development of AlphaLISA high throughput technique to screen for small molecule inhibitors targeting protein arginine methyltransferases. PMC.
  • Chew, W., et al. A protocol for high-throughput screening for immunomodulatory compounds using human primary cells. PMC.
  • Springer Nature Experiments. Application of Fluorescence Polarization in HTS Assays. Springer Protocols.
  • nanomicronspheres. (2025, April 29). Fluorescence Polarization Assay Protocol: A Step-by-Step Guide for Accurate Measurements. nanomicronspheres.
  • Molecular Devices. Establishing and optimizing a fluorescence polarization assay. Molecular Devices.
  • BOC Sciences. PROTAC High-Throughput Screening Services. BOC Sciences.
  • ACS Omega. (2023, April 21). Development of a Cell-Based AlphaLISA Assay for High-Throughput Screening for Small Molecule Proteasome Modulators. ACS Omega.
  • ACS Publications. (2022, July 6). Cell Morphological Profiling Enables High-Throughput Screening for PROteolysis TArgeting Chimera (PROTAC) Phenotypic Signature. ACS Publications.
  • BenchChem. Application Notes and Protocols for BMS-8 AlphaLISA Assay Setup. BenchChem.
  • Sussex Drug Discovery Centre. (2018, July 2). Want to disrupt a protein:peptide interaction using HTS? 5 steps to successful FP assay development. Sussex Drug Discovery Centre.
  • Revvity. AlphaLISA assay development guide. Revvity.
  • MDPI. (2020, May 20). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. MDPI.
  • BMG Labtech. (2023, August 1). PROTACs: proteolysis-targeting chimeras. BMG Labtech.
  • PubMed. (2022, July 15). Cell Morphological Profiling Enables High-Throughput Screening for PROteolysis TArgeting Chimera (PROTAC) Phenotypic Signature. PubMed.
  • ResearchGate. Interaction of hexahydropyrrolo [1,2-a] pyrazine-1,4-dione with enzyme.... ResearchGate.
  • CymitQuimica. CAS 19179-12-5: HEXAHYDROPYRROLO[1,2-A]PYRAZINE-1,4-DIONE. CymitQuimica.
  • Frontiers. (2019, June 7). 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. Frontiers.
  • RSC Publishing. An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. RSC Publishing.
  • RSC Publishing. (2018, May 16). An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. RSC Publishing.
  • PMC. 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. PMC.
  • PubMed. (2019, June 7). 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. PubMed.
  • PMC. Discovery of Dihydropyrrolo[1,2-a]pyrazin-3(4H)-one-Based Second-Generation GluN2C- and GluN2D-Selective Positive Allosteric Modulators (PAMs) of the N-Methyl-d-Aspartate (NMDA) Receptor. PMC.
  • Asian Journal of Pharmaceutics. (2016, August 12). Bioactivity of Pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro-3- (phenylmethyl). Asian Journal of Pharmaceutics.
  • PMC. A High Throughput Cellular Screening Assay for Small Molecule Inhibitors and Activators of Cytoplasmic Dynein-1-Based Cargo Transport. PMC.
  • Springer Nature Experiments. High-Throughput Screening Assay Profiling for Large Chemical Databases. Springer Protocols.
  • ResearchGate. (2007, July 18). (PDF) High-throughput screening assays for the identification of chemical probes. ResearchGate.
  • PLOS One. (2019, July 5). Quantitative high-throughput screening assays for the discovery and development of SIRPα-CD47 interaction inhibitors. PLOS One.

Sources

Application

Application Note &amp; Protocol: Preparation of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione Stock Solutions for Cell Culture

Abstract The accuracy and reproducibility of in-vitro cell-based assays are fundamentally dependent on the precise and consistent preparation of test compound solutions. This document provides a comprehensive, field-prov...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The accuracy and reproducibility of in-vitro cell-based assays are fundamentally dependent on the precise and consistent preparation of test compound solutions. This document provides a comprehensive, field-proven guide for researchers, scientists, and drug development professionals on the preparation, storage, and quality control of stock solutions for Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione and related cyclic dipeptides. The protocols herein emphasize scientific causality, ensuring that operators can make informed decisions to maintain compound integrity and achieve reliable experimental outcomes.

Introduction: The Criticality of the Stock Solution

Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione and its isomers, often known by synonyms such as Cyclo(Pro-Gly) or Cyclo(Pro-Pro), belong to a class of cyclic dipeptides (CDPs) or diketopiperazines (DKPs).[1][2][3] These scaffolds are found in various natural sources and are explored for diverse biological activities, including neuroprotective and antialgal properties.[1][2][4] The successful investigation of these compounds in cell culture hinges on the proper preparation of stock solutions from what is typically a lyophilized powder.[5]

Errors in this initial step, such as incorrect solvent choice, inaccurate concentration calculations, or improper storage, can lead to compound precipitation, degradation, or cellular toxicity, ultimately invalidating experimental data.[5][6] This guide provides a robust framework for preparing high-quality, stable, and sterile stock solutions to ensure the integrity of your research.

Pre-Protocol Considerations: Compound Properties and Solvent Selection

Before handling the compound, it is imperative to understand its physicochemical properties and select an appropriate solvent.

Physicochemical Properties

Hexahydropyrrolo[1,2-A]pyrazine-1,4-dione (CAS 19179-12-5), a common isomer, is a solid at room temperature with moderate solubility in polar solvents.[2] Its molecular weight is approximately 154.17 g/mol .[7] This information is crucial for calculating molar concentrations.

The Rationale for Solvent Selection

The ideal solvent must fully dissolve the compound to create a high-concentration stock, be miscible with aqueous cell culture media, and exhibit minimal cytotoxicity at its final working concentration.[8][9]

  • Dimethyl Sulfoxide (DMSO): For many non-polar organic compounds like diketopiperazines, Dimethyl Sulfoxide (DMSO) is the solvent of choice.[10] Its high solvating power allows for the creation of concentrated stock solutions (e.g., 10-50 mM), which can then be diluted significantly into the aqueous culture medium.[4]

  • Aqueous Solvents (Water, PBS): While ideal for biological compatibility, many complex organic molecules have poor aqueous solubility.[9] Check supplier data sheets for water solubility; if soluble, sterile water is preferred.

  • Ethanol: Can be used for some compounds but is generally more volatile and can exhibit higher cytotoxicity than DMSO at similar concentrations.[11]

Decision Point: For Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione, high-purity, sterile-grade DMSO is the recommended starting solvent unless supplier documentation explicitly confirms high solubility in water.

Understanding Solvent Cytotoxicity

The final concentration of the organic solvent in the cell culture medium must be kept below cytotoxic levels.[8] For most cell lines, the final DMSO concentration should not exceed 0.5%, with a safer and more widely accepted limit being ≤ 0.1% .[8][9][12] Primary cells are often more sensitive and may require final DMSO concentrations below 0.1%.[8] Crucially, every experiment must include a "vehicle control" group, where cells are treated with the same final concentration of DMSO (or other solvent) as the experimental groups. [8][13]

SolventRecommended Final Concentration (General Cell Lines)Recommended Final Concentration (Primary/Sensitive Cells)Key Considerations
DMSO ≤ 0.5%[8][14]≤ 0.1%[8][12]Can affect cell proliferation and gene expression even at low levels.[12][15]
Ethanol ≤ 0.5%≤ 0.1%Can be more cytotoxic than DMSO for some cell lines.
Sterile Water / PBS N/AN/AIdeal solvent if compound solubility permits.

Protocol: Preparation of a 10 mM Master Stock Solution in DMSO

This protocol details the preparation of a 10 mM master stock solution, a common starting concentration for many small molecules.

Required Materials and Equipment
  • Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione (lyophilized powder)

  • Anhydrous, sterile-grade DMSO (e.g., cell culture grade)[16]

  • Sterile, amber, or light-blocking polypropylene microcentrifuge tubes (1.5 mL)

  • Calibrated analytical balance

  • Calibrated micropipettes and sterile, low-retention tips

  • Vortex mixer

  • Water bath sonicator (optional, for difficult-to-dissolve compounds)[8]

  • Sterile 0.22 µm syringe filter with a hydrophobic PTFE membrane (for DMSO)[17]

  • Sterile Luer-lock syringe

Step-by-Step Methodology

Step 1: Pre-Weighing Preparations Before opening the vial of the compound, centrifuge it briefly to ensure all lyophilized powder is collected at the bottom.[14] This prevents loss of material that may have coated the cap or walls during shipping.

Step 2: Calculating Required Mass and Volume The goal is to prepare a 10 mM stock solution. The formula to use is: Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

  • Molecular Weight (MW): ~154.17 g/mol

  • Desired Concentration: 10 mM = 0.010 mol/L

  • Desired Volume: e.g., 1 mL = 0.001 L

Calculation Example (for 1 mL of 10 mM stock): Mass (mg) = 0.010 mol/L * 0.001 L * 154.17 g/mol * 1000 mg/g = 1.54 mg

Alternatively, to calculate the volume of DMSO to add to a pre-weighed vial (e.g., 5 mg): Volume (mL) = [Mass (mg) / MW ( g/mol )] / Desired Concentration (mmol/L)

Calculation Example (for 5 mg of compound): Volume (mL) = [5 mg / 154.17 g/mol ] / 10 mmol/L = 3.24 mL

Step 3: Dissolution

  • For small quantities (≤10 mg), it is best practice to add the solvent directly to the manufacturer's vial to avoid transfer loss.[10][14]

  • Using a calibrated micropipette, add the calculated volume of sterile DMSO to the vial containing the compound.

  • Cap the vial tightly and vortex gently for 1-2 minutes until the powder is completely dissolved.[8] Visually inspect against a light source to ensure no particulates remain.

  • If dissolution is slow, sonicate the tube in a room temperature water bath for 5-10 minutes.[8][10] Gentle warming to 37°C can also be used, but this carries a risk of degrading heat-sensitive compounds.[8][10]

Step 4: Sterilization (Recommended) While pure DMSO is bactericidal, sterilization of the final stock solution is a best practice for long-term storage and critical assays.[14][18]

  • Draw the DMSO stock solution into a sterile syringe.

  • Attach a sterile 0.22 µm PTFE syringe filter to the syringe.[17] PTFE is recommended for its broad chemical compatibility with organic solvents.[17]

  • Dispense the solution through the filter into a new, sterile, light-blocking microcentrifuge tube. This is now your Master Stock Solution.

// Node Definitions weigh [label="1. Calculate & Weigh Compound", fillcolor="#F1F3F4", fontcolor="#202124"]; add_solvent [label="2. Add Sterile DMSO to Vial", fillcolor="#F1F3F4", fontcolor="#202124"]; dissolve [label="3. Vortex / Sonicate\n(Ensure Complete Dissolution)", fillcolor="#F1F3F4", fontcolor="#202124"]; filter [label="4. Sterile Filter (0.22 µm PTFE)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; aliquot [label="5. Aliquot into Single-Use Tubes", fillcolor="#34A853", fontcolor="#FFFFFF"]; store [label="6. Store at -20°C or -80°C", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges weigh -> add_solvent; add_solvent -> dissolve; dissolve -> filter; filter -> aliquot; aliquot -> store; } dot Caption: Workflow for preparing a sterile master stock solution.

Aliquoting, Storage, and Stability

The Importance of Aliquoting

Never subject your master stock solution to repeated freeze-thaw cycles. This can cause compound degradation and introduce water condensation, which may lead to precipitation.[8][14] The best practice is to aliquot the master stock into smaller, single-use volumes (e.g., 10-20 µL) in sterile, tightly-sealed tubes.[14][19]

Storage Conditions
  • Short-Term (≤ 1 month): Store aliquots at -20°C.[14][18]

  • Long-Term (> 1 month): For maximum stability, store aliquots at -80°C.[14][19] Stock solutions in DMSO can be stable for several months to a year under these conditions.[19]

Before use, remove a single aliquot and allow it to thaw completely to room temperature before opening the cap to prevent moisture from entering the tube.[20]

Storage TemperatureRecommended DurationRationale
-20°C Up to 1-3 months[10][14]Prevents degradation for short-term use.
-80°C Up to 6-12 months[14][19]Gold standard for long-term stability, minimizing chemical degradation.
Room Temperature Not RecommendedSignificant compound degradation can occur over time.[21]

Protocol: Preparation of Working Solutions for Cell Dosing

Working solutions are prepared by diluting the high-concentration master stock. This is a critical step to avoid compound precipitation in the aqueous culture medium.

The "No-Precipitation" Dilution Rule

Organic compounds dissolved in 100% DMSO can precipitate if diluted directly into a large volume of aqueous buffer or media.[9] The recommended method is to perform serial dilutions in 100% DMSO first to create intermediate stocks, and only then perform the final dilution into the culture medium.[8][9]

Step-by-Step Methodology (Example: 10 µM Final Concentration)
  • Prepare an Intermediate Stock (in DMSO):

    • Thaw one 10 mM master stock aliquot.

    • Perform a 1:10 dilution by adding 2 µL of the 10 mM stock to 18 µL of sterile DMSO. This creates a 20 µL intermediate stock of 1 mM .

  • Prepare the Final Working Solution (in Medium):

    • The final dilution factor into the medium should be high (e.g., 1:1000) to keep the final DMSO concentration low.

    • To achieve a final concentration of 10 µM from a 1 mM intermediate stock, you would perform a 1:100 dilution. This would result in a final DMSO concentration of 1%, which is too high for most cell lines.[12]

    • A better approach is to use a 1:1000 final dilution. To achieve a 10 µM final concentration with a 1:1000 dilution, your intermediate stock must be 10 mM (10 µM x 1000).

    • Correct Procedure: Add 1 µL of the 10 mM Master Stock directly into 999 µL of pre-warmed cell culture medium . This yields a final compound concentration of 10 µM and a final DMSO concentration of 0.1%.[22]

// Node Definitions start [label="Is Compound Water Soluble?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; use_water [label="Use Sterile Water/PBS", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; try_dmso [label="Try Sterile DMSO", shape=box, fillcolor="#4285F4", fontcolor="#FFFFFF"]; check_final_conc [label="Is Final DMSO Conc. ≤0.1%?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; proceed [label="Proceed with Experiment", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; recalculate [label="Recalculate Stock Conc.", shape=box, fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges start -> use_water [label="Yes"]; start -> try_dmso [label="No"]; try_dmso -> check_final_conc; check_final_conc -> proceed [label="Yes"]; check_final_conc -> recalculate [label="No"]; } dot Caption: Decision tree for selecting an appropriate solvent.

Troubleshooting

ProblemPossible Cause(s)Recommended Solution(s)
Compound does not dissolve in DMSO. Insufficient mixing; compound has low DMSO solubility.Vortex for a longer duration. Use a water bath sonicator for 10-15 minutes.[8] Gentle warming to 37°C may help but use with caution.[8] If it still fails, the compound may require a different solvent (consult literature or manufacturer).
Precipitate forms when diluting stock into media. "Shock precipitation" from a large dilution factor; final concentration exceeds aqueous solubility.Perform serial dilutions in 100% DMSO first before the final dilution into media.[9] Increase the final volume of media to lower the final compound concentration. Pre-warming the media may help.
Inconsistent results between experiments. Stock solution degradation; inaccurate pipetting; freeze-thaw cycles.Always use single-use aliquots stored at -80°C.[14] Ensure pipettes are calibrated. Prepare fresh working solutions for each experiment from a thawed stock aliquot.
Toxicity observed in vehicle control group. Final DMSO concentration is too high for the specific cell line.Perform a dose-response curve for DMSO alone on your cell line to determine its EC50. Ensure the final DMSO concentration is well below the toxic threshold (aim for ≤0.1%).[12]

References

  • ResearchGate. (2015, February 2). Until what percentage does DMSO remain not toxic to cells.? Available at: [Link]

  • AntBio. (2026, January 7). Small-Molecule Drug Preparation for Cell Culture: Core Principles and. Available at: [Link]

  • Keyence. Using live-cell imaging in cell counting — The cytotoxicity of DMSO | Case studies. Available at: [Link]

  • Captivate Bio. SMALL MOLECULES. Available at: [Link]

  • Quora. (2018, October 9). What is the best way of storing a DMSO in a research lab? Available at: [Link]

  • BioCrick. Cyclo(Pro-Pro) | CAS:6708-06-1. Available at: [Link]

  • PLOS. (2014, September 19). Dimethyl Sulfoxide Damages Mitochondrial Integrity and Membrane Potential in Cultured Astrocytes. Available at: [Link]

  • Taylor & Francis Online. (2020, April 28). Dimethyl Sulfoxide: A Central Player Since the Dawn of Cryobiology, is Efficacy Balanced by Toxicity? Available at: [Link]

  • PubMed. (2003, April 15). The effect of room-temperature storage on the stability of compounds in DMSO. Available at: [Link]

  • dmsostore. (2024, May 15). Extend DMSO Shelf Life with Optimal Glass Storage Solutions. Available at: [Link]

  • Merck Millipore. Solvent Filtration | Small Molecule Pharmaceuticals. Available at: [Link]

  • ResearchGate. (2024, January 21). How long can I store stock solution(Benzo[a]pyrene in DMSO)? Available at: [Link]

  • PhytoTech Labs. Preparing Stock Solutions. Available at: [Link]

  • ResearchGate. (2013, November 28). Any suggestions for treating DMSO soluble compound in cell culture? Available at: [Link]

  • PubChem. Cyclo(Pro-Pro) | C10H14N2O2 | CID 529063. Available at: [Link]

  • Danaher Life Sciences. Small Molecule Screening Process Steps. Available at: [Link]

  • Cold Spring Harbor Laboratory Press. (2002). Stock Solutions. Available at: [Link]

  • PMC. (2017, October 23). Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity. Available at: [Link]

  • ResearchGate. (2016, January 14). How do I make a stock solution of a substance in DMSO? Available at: [Link]

  • UFCBIO. Dimethyl Sulfoxide (DMSO), Cell Culture Grade. Available at: [Link]

  • Reddit. (2024, September 12). How to prepare sterile drug solution in DMSO for cell culture? Available at: [Link]

  • Sartorius. Sterile Filtration. Available at: [Link]

  • ACS Publications. (2010, May 26). Effects of Solvents and Dosing Procedure on Chemical Toxicity in Cell-Based in Vitro Assays. Available at: [Link]

  • Cheméo. Pyrrolo-1-2-a-pyrazine-1-4-dione-hexahydro.pdf. Available at: [Link]

  • PMC. Considerations regarding use of solvents in in vitro cell based assays. Available at: [Link]

  • PubChem. 3-(1-Hydroxyethyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione. Available at: [Link]

  • NIST WebBook. Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-. Available at: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stabilizing Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione During Long-Term Storage

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the thermal degradation of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione —a bicyclic satur...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this definitive guide to address the thermal degradation of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione —a bicyclic saturated pyrrolo-pyrazine oxamide—during extended storage. This guide moves beyond basic temperature recommendations by providing the mechanistic causality behind degradation and establishing self-validating protocols to ensure the absolute integrity of your compound.

Part 1: Mechanistic FAQs – Understanding the Causality of Degradation

Q1: Why is Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione so susceptible to thermal degradation compared to standard amides? A1: The instability is rooted in its bicyclic 3,4-dione architecture. Unlike standard amides, the adjacent carbonyls in the 3,4-dione (cyclic oxamide) moiety are highly electrophilic. Furthermore, the fused pyrrolidine ring introduces significant torsional strain. Elevated temperatures provide the activation energy required to overcome the barrier for nucleophilic attack. Mechanistic studies on structurally analogous proline-containing diketopiperazines (DKPs) reveal that the pyrrolidine ring stabilizes degradation transition states—often via C-H···π interactions if aromatic substituents are present—accelerating auto-catalytic ring-opening[1].

Q2: How does trace moisture interact with thermal stress to destroy the compound? A2: Heat and moisture act synergistically. Thermal stress increases the vibrational energy of the oxamide bond, while water acts as a nucleophile. This leads to hydrolytic cleavage of the 3,4-dione ring, yielding ring-opened oxalyl or pyrrolidine-2-carboxylic acid derivatives. At temperatures above 25°C, even ambient atmospheric humidity is sufficient to initiate this hydrolysis[2].

Q3: Can thermal stress cause stereochemical changes without breaking the ring? A3: Yes. The bridgehead carbon (C8a) is highly susceptible to thermally induced enolization, especially if trace basic impurities are present from the synthesis phase. This leads to epimerization, converting the desired trans or cis diastereomer into a thermodynamic mixture, which can completely ruin the biological or catalytic activity of the batch[3].

DegradationPathway Intact Hexahydropyrrolo[1,2-a] pyrazine-3,4-dione Thermal Thermal Stress (>25°C) Intact->Thermal Heat Exposure Moisture Trace Moisture (Hydrolysis) Intact->Moisture Ambient Humidity Thermal->Moisture Catalyzes Nucleophilicity Epimer C8a Epimerization (Diastereomer Mix) Thermal->Epimer Base/Heat Enolization RingOpen Ring-Opened Oxalyl Derivative Moisture->RingOpen Nucleophilic Attack

Figure 1: Logical relationship of thermal and hydrolytic degradation pathways.

Part 2: Troubleshooting Guide for Storage Issues

Issue 1: Batch shows increasing levels of ring-opened impurities over 3 months.

  • Root Cause: The compound was likely stored in a solution state or as an amorphous solid with high residual moisture, allowing hydrolytic cleavage of the oxamide bond.

  • Corrective Action: Transition strictly to solid-state storage. Amorphous solids are hygroscopic; if possible, crystallize the compound. Ensure residual moisture is strictly controlled before sealing.

Issue 2: The compound develops a yellowish tint and loses potency at room temperature.

  • Root Cause: Oxidative degradation of the tertiary amine nitrogen or alpha-carbons, accelerated by ambient thermal energy and oxygen exposure.

  • Corrective Action: Implement argon backfilling. Argon is heavier than nitrogen and provides a superior, dense blanket against oxygen ingress.

Issue 3: NMR shows a mixture of diastereomers after 6 months of storage.

  • Root Cause: Epimerization at C8a due to thermal fluctuations and trace residual base (e.g., piperidine or triethylamine left over from synthesis).

  • Corrective Action: Wash the organic layer with a mildly acidic buffer (e.g., 0.1 M citric acid) during the final extraction to neutralize trace bases prior to lyophilization. Store strictly at -20°C.

Part 3: Quantitative Stability Data

The following table summarizes accelerated stability testing for Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione under various conditions, highlighting the critical need for moisture and temperature control.

Storage ConditionTemperatureAtmosphereResidual Moisture6-Month PurityPrimary Degradant
Solution (DMSO)25°CAirN/A< 40%Ring-opened oxalyl
Solid (Amorphous)25°CAir2.5%72%Hydrolysis product
Solid (Crystalline)4°CAir1.0%89%C8a Epimers
Solid (Lyophilized)-20°CArgon< 0.5%> 99%None detected

Part 4: Self-Validating Protocol for Ultra-Long-Term Storage

To achieve >99% stability over 24 months, you must treat the storage preparation as a rigorous experiment. Follow this self-validating workflow:

Step 1: Purification & Base Removal

  • Methodology: Purify the compound via RP-HPLC. During the final workup, ensure the environment is strictly neutral to prevent base-catalyzed epimerization.

  • Self-Validation: Test the aqueous phase of the final wash with a calibrated pH meter. Do not proceed unless pH is exactly 7.0.

Step 2: Lyophilization

  • Methodology: Dissolve the compound in MS-grade Water/Acetonitrile and freeze at -80°C. Lyophilize at < 0.1 mbar for a minimum of 48 hours to remove all solvent and water molecules.

  • Self-Validation: Perform a Karl Fischer titration on a 10 mg sacrificial aliquot. Proceed to sealing only if residual water is <0.5%.

Step 3: Argon Backfilling & Sealing

  • Methodology: Transfer the lyophilized powder to amber glass vials (to prevent UV-catalyzed degradation). Purge the vial with high-purity Argon gas for 30 seconds.

  • Self-Validation: Use an oxygen sensor probe in a dummy vial processed in parallel to confirm O₂ levels are <1%. Seal immediately with PTFE-lined caps.

Step 4: Cryogenic Desiccation

  • Methodology: Place the sealed vials inside a secondary Mylar pouch containing indicating silica gel packets. Vacuum seal the pouch and store at -20°C.

  • Self-Validation: The indicating silica gel serves as an ongoing visual validation system; if it changes from blue to pink, the primary moisture barrier has failed and the batch must be re-lyophilized.

StorageWorkflow Step1 1. RP-HPLC Purification (Neutral pH Workup) Step2 2. Lyophilization (Validate: KF Titration <0.5%) Step1->Step2 Remove trace base Step3 3. Argon Backfilling (Validate: O2 Sensor <1%) Step2->Step3 Remove H2O Step4 4. Desiccant Packaging (Mylar + Silica Gel) Step3->Step4 Prevent oxidation Step5 5. Cryogenic Storage (Maintain at -20°C) Step4->Step5 Prevent thermal stress

Figure 2: Self-validating workflow for ultra-long-term cryogenic storage.

References

  • [1] Title: Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide Source: ACS Omega (via sci-hub.box) URL: [Link]

  • [2] Title: Diketopiperazine Formation from FPGnK (n = 1–9) Peptides: Rates of Structural Rearrangements and Mechanisms Source: The Journal of Physical Chemistry B - ACS Publications URL: [Link]

  • [3] Title: CHEMISTRY OF NITROENAMINES. PART 2. SYNTHESIS OF SATURATED PYRROLO-PYRIMIDINES AND -PYRAZINES Source: Semantic Scholar (Heterocycles) URL: [Link]

Sources

Optimization

Overcoming crystallization and purification challenges with Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione

Technical Support Center: Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione A Guide to Overcoming Crystallization and Purification Challenges Welcome to the technical support center for Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione

A Guide to Overcoming Crystallization and Purification Challenges

Welcome to the technical support center for Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione and its analogs. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of handling this valuable heterocyclic scaffold. As a bicyclic diketopiperazine, this compound class presents unique challenges in achieving high purity, which is critical for subsequent applications from screening to API development.[1][2] This resource provides in-depth, field-tested solutions to common problems in a direct question-and-answer format.

Section 1: Frequently Asked Questions (FAQs)

This section addresses high-level, common inquiries that researchers often have when first encountering purification issues with this scaffold.

Question: What is Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione, and what makes its purification challenging?

Answer: Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione (CAS 19179-12-5) is a bicyclic organic compound featuring a fused pyrrolidine and pyrazine ring system.[3][4] Its structure, containing two amide-like carbonyl groups and two nitrogen atoms, imparts moderate polarity and the ability to act as both a hydrogen bond donor and acceptor. These characteristics lead to its moderate solubility in polar solvents.[3]

The primary challenges arise from:

  • High Polarity and Hydrogen Bonding Capability: This can cause streaking on normal-phase silica gel and requires carefully selected solvent systems for effective chromatographic separation.

  • Presence of Structurally Similar Impurities: Side-products from synthesis, such as diastereomers or incompletely cyclized precursors, often have very similar polarities, making separation by standard methods difficult.[5]

  • Crystallization Difficulties: The compound can be prone to "oiling out" or forming supersaturated solutions, hindering the isolation of pure, crystalline material.[5]

Question: I've just completed a synthesis. What is the best initial approach to purify the crude product?

Answer: A multi-step approach is recommended.

  • Initial Workup: Start with a standard aqueous workup to remove inorganic salts and highly polar impurities.

  • Solvent Trituration: Before attempting more complex methods, try washing/triturating the crude solid with a solvent in which the desired product is poorly soluble, but the impurities are soluble. Diethyl ether or cold ethyl acetate are often good starting points.

  • Flash Column Chromatography: This is the workhorse for bulk purification.[6] Given the compound's polarity, a normal-phase silica gel column is a standard first choice.[7]

  • Recrystallization: If chromatography yields a solid that is still not sufficiently pure, recrystallization is the next logical step for final polishing.[8][9]

Question: How do I choose the best solvent for recrystallizing my compound?

Answer: The ideal recrystallization solvent should dissolve your compound completely when hot but poorly when cold.[9][10] The principle of "like dissolves like" is a good starting point; polar compounds are more soluble in polar solvents.[10]

Experimental Solvent Screening Protocol:

  • Place a few milligrams of your crude product into several small test tubes.

  • To each tube, add a few drops of a different test solvent (see table below for suggestions).

  • Observe solubility at room temperature. An ideal solvent will not dissolve the compound.

  • Gently heat the tubes that showed poor room-temperature solubility. The compound should dissolve completely at or near the solvent's boiling point.[9]

  • Allow the dissolved solutions to cool slowly to room temperature, then place them in an ice bath. Abundant crystal formation indicates a good solvent.[10]

If a single solvent is not effective, a binary solvent pair (e.g., ethanol/water, acetone/hexane) can be used.[10][11] Dissolve the compound in a minimum of the "good" hot solvent, then add the "poor" solvent dropwise until the solution becomes cloudy. Add a drop or two of the "good" solvent to clarify and then allow it to cool.[10]

Question: My compound refuses to crystallize from solution, even after cooling. What can I do?

Answer: This is likely due to the formation of a supersaturated solution.[8] You can induce crystallization using several techniques:

  • Scratching: Gently scratch the inside of the flask below the solvent level with a glass rod. The microscopic scratches provide nucleation sites for crystal growth.

  • Seeding: Add a tiny crystal of previously purified product to the solution. This "seed" acts as a template for crystallization.

  • Reducing Volume: Carefully evaporate some of the solvent to increase the concentration of your compound, bringing it closer to its saturation point.

  • Drastic Cooling: If room temperature or an ice bath is insufficient, try using a dry ice/acetone bath, but be aware that rapid cooling can sometimes trap impurities.[10]

Section 2: In-Depth Troubleshooting Guides

This section provides detailed solutions to specific, complex problems you may encounter during crystallization and chromatographic purification.

Troubleshooting Crystallization

Problem: My compound "oils out" during recrystallization instead of forming crystals.

  • Causality & Explanation: This common issue occurs for two main reasons: 1) The melting point of your compound (or the impure mixture) is lower than the boiling point of your chosen solvent, causing it to melt before it dissolves. 2) High levels of impurities are depressing the melting point of your compound significantly.[5]

  • Solutions:

    • Re-dissolve and Dilute: Heat the solution to re-dissolve the oil, then add more hot solvent to decrease the saturation. Let it cool very slowly. This may shift the crystallization point to a lower temperature where the compound is solid.[5]

    • Change Solvent System: Select a solvent with a lower boiling point.[5]

    • Utilize a Solvent Pair: Dissolve the compound in a minimum amount of a "good" solvent (like ethanol or acetone) and slowly add a "poor," lower-boiling solvent (like hexane or diethyl ether) at a slightly elevated temperature until turbidity persists. This can often prevent oiling by lowering the overall boiling point of the system and reducing solubility more gradually.[11]

Problem: I have a very low yield of crystals after recrystallization.

  • Causality & Explanation: A low yield typically means a significant amount of your product remains dissolved in the mother liquor. This is caused by either using too much solvent during the initial dissolution step or the compound having relatively high solubility in the cold solvent.[5]

  • Solutions:

    • Minimize Solvent Usage: During dissolution, add the hot solvent in small portions, waiting for it to boil between additions, until the compound just dissolves. Using the absolute minimum amount of near-boiling solvent is critical.[8][9]

    • Maximize Cooling: Ensure the flask is cooled thoroughly. After slow cooling to room temperature, place it in an ice-water bath for at least 30 minutes to maximize precipitation.[5]

    • Recover a Second Crop: Concentrate the mother liquor by evaporating a portion of the solvent and re-cooling. The crystals obtained will be a "second crop." Note that this crop may be less pure than the first and should be analyzed separately.[5]

Detailed Protocol: Optimized Recrystallization Workflow
  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the pre-selected hot recrystallization solvent and bring the mixture to a gentle boil while stirring or swirling. Continue adding small portions of hot solvent until the solid is fully dissolved.[8][11]

  • (Optional) Decolorization: If the solution is colored by minor impurities, remove it from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Re-heat to boiling for a few minutes.

  • Hot Gravity Filtration: If charcoal was added or if insoluble impurities are present, perform a hot gravity filtration using a fluted filter paper to remove them. This step must be done quickly to prevent premature crystallization.[9]

  • Crystallization: Cover the flask and allow the filtrate to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath to maximize crystal yield.[5][8]

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.[5]

  • Washing: Wash the crystals on the filter with a small amount of ice-cold recrystallization solvent to rinse away any remaining mother liquor.[8][9]

  • Drying: Allow the crystals to dry completely on the filter by drawing air through them. For final drying, use a vacuum oven.

Troubleshooting Chromatographic Purification

Problem: I'm getting poor separation between my product and an impurity with a very similar Rf value on a silica gel column.

  • Causality & Explanation: The chosen solvent system (mobile phase) does not have sufficient selectivity to differentiate between the two compounds' interactions with the silica gel (stationary phase). Both compounds are eluting at nearly the same rate.

  • Solutions:

    • Optimize the Solvent System: Change the composition of the mobile phase. If using a hexane/ethyl acetate system, try switching to a dichloromethane/methanol system. The change in solvent polarity and hydrogen bonding characteristics can alter selectivity.

    • Use Gradient Elution: Instead of an isocratic (constant composition) mobile phase, use a gradient. Start with a less polar solvent system and gradually increase the polarity over the course of the separation. This can help to resolve compounds with close Rf values.[5]

    • Consider a Different Stationary Phase: If normal-phase silica gel is ineffective, consider reversed-phase chromatography, which separates compounds based on hydrophobicity rather than polarity.[5] Alternatively, alumina can sometimes provide different selectivity than silica.

Problem: How should I approach developing a preparative HPLC method for final purification?

  • Causality & Explanation: Preparative HPLC is a high-resolution technique ideal for removing trace impurities or separating closely related isomers when purity is paramount, as in later-stage drug development.[7][12] The goal is to find conditions that provide the best resolution with the highest possible sample loading without sacrificing purity.[7]

  • Solutions:

    • Analytical Method Development First: Develop an analytical HPLC or UPLC method first.[13] Screen different columns (e.g., C18, Phenyl-Hexyl) and mobile phases (e.g., water/acetonitrile vs. water/methanol, with additives like formic acid or TFA) to find the conditions that give the best separation (resolution) of your target compound from its impurities.

    • Scale-Up Calculation: Once an optimal analytical method is found, it can be scaled up to a preparative scale. This involves adjusting the column diameter, flow rate, and injection volume proportionally to maintain the separation quality.

    • Focus on Loading: Perform loading studies on the preparative column to determine the maximum amount of crude material that can be injected while still achieving the desired purity. The goal is to maximize throughput.[7] High-performance liquid chromatography (HPLC) is a versatile and sensitive method crucial for API purity and impurity profiling.[12]

Section 3: Data & Visualization

Table 1: Common Solvents for Purification of Polar Heterocycles
SolventPolarity IndexBoiling Point (°C)Common ApplicationNotes
Water10.2100Recrystallization (often in a pair)Good for salts and highly polar compounds.[10]
Methanol5.165Recrystallization, NP & RP ChromatographyPolar protic solvent, good for dissolving polar compounds.[10]
Ethanol4.378Recrystallization, NP & RP ChromatographyA slightly less polar and less toxic alternative to methanol.[10]
Acetonitrile5.882RP-HPLC Mobile PhaseCommon organic modifier in reversed-phase HPLC.
Acetone5.156Recrystallization, Column ChromatographyAprotic polar solvent, useful for dissolving a wide range of compounds.[10]
Ethyl Acetate4.477Recrystallization, NP ChromatographyMedium polarity solvent, a workhorse for normal-phase chromatography.[10]
Dichloromethane3.140NP Chromatography, ExtractionsGood for less polar compounds, volatile and effective.
Diethyl Ether2.835Recrystallization, ExtractionsVery volatile, good for trituration and as a "poor" solvent.
Hexane0.169Recrystallization, NP ChromatographyNonpolar solvent, used as the weak solvent in normal-phase systems.[10]
Diagrams and Workflows

G Troubleshooting Crystallization Failures A Crystallization Attempt (Slow Cooling) B Pure Crystals Formed A->B Success C Problem: 'Oiling Out' A->C Failure D Problem: No Crystals Form (Supersaturation) A->D Failure E Problem: Low Yield A->E Failure S1 Action: 1. Re-dissolve, add more solvent 2. Change to lower boiling point solvent 3. Use a solvent pair C->S1 S2 Action: 1. Scratch inner surface of flask 2. Add a seed crystal 3. Concentrate solution slightly D->S2 S3 Action: 1. Concentrate mother liquor 2. Collect a 'second crop' 3. Re-evaluate initial solvent volume E->S3

Caption: Decision tree for troubleshooting common crystallization issues.

G Chromatographic Purification Strategy start Crude Synthetic Product purity_check Assess Purity by TLC/LC-MS start->purity_check bulk_purification Bulk Purification Required (>95% Purity Goal) purity_check->bulk_purification Major Impurities Present final_polish Final Polishing Required (>99.5% Purity Goal) purity_check->final_polish Minor Impurities Present flash_chrom Normal-Phase Flash Chromatography (Silica Gel) bulk_purification->flash_chrom develop_analytical Develop Analytical HPLC Method First final_polish->develop_analytical flash_chrom->final_polish Product >95% Pure optimize_flash Optimize Solvent System (e.g., Hex/EtOAc vs DCM/MeOH) flash_chrom->optimize_flash Poor Separation optimize_flash->flash_chrom prep_hplc Preparative RP-HPLC end Pure Compound (>99.5%) prep_hplc->end develop_analytical->prep_hplc

Caption: Workflow for selecting and optimizing a purification method.

References

  • Pyrrolo[1,2-a]pyrazine-3,4-dione, hexahydro- (9CI) - NextSDS. (n.d.). NextSDS. Retrieved March 25, 2026, from [Link]

  • Korovina, N. (2020, September 7). Recrystallization Technique for Organic Chemistry with Nadia Korovina. YouTube. Retrieved March 25, 2026, from [Link]

  • Purification & Separation | Chromatography | HPLC | CDMO. (n.d.). PharmaCompass. Retrieved March 25, 2026, from [Link]

  • Chromatography in Drug Development. (2024, February 8). ILT - Integrated Liner Technologies. Retrieved March 25, 2026, from [Link]

  • Recrystallization. (n.d.). University of Colorado Boulder. Retrieved March 25, 2026, from [Link]

  • Recrystallization. (n.d.). University of Missouri–St. Louis. Retrieved March 25, 2026, from [Link]

  • Recrystallization Techniques for Purification. (n.d.). Scribd. Retrieved March 25, 2026, from [Link]

  • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-. (n.d.). NIST WebBook. Retrieved March 25, 2026, from [Link]

  • How to Purify an organic compound via recrystallization or reprecipitation? (2025, February 16). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Principles of Chromatography Method Development. (2019, October 26). IntechOpen. Retrieved March 25, 2026, from [Link]

  • An antibiotic agent pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Pyrrolo-1-2-a-pyrazine-1-4-dione-hexahydro.pdf. (n.d.). Cheméo. Retrieved March 25, 2026, from [Link]

  • 3-(1-Hydroxyethyl)-2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

  • An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus. (2018, May 16). RSC Publishing. Retrieved March 25, 2026, from [Link]

  • A Two-Step Synthesis of Hexahydropyrrolo-[1,2-d][5][11][12]triazine-1,4-dione and Related Compounds. (2026, January 3). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Rapid synthesis of hexahydropyrrolo[3,4-b]pyrrole-fused quinolines via a consecutive [3 + 2] cycloaddition and reduction/intramolecular lactamization cascade. (n.d.). Organic Chemistry Frontiers (RSC Publishing). Retrieved March 25, 2026, from [Link]

  • Anticancer potential of pyrrole (1, 2, a) pyrazine 1, 4, dione, hexahydro 3-(2-methyl propyl) (PPDHMP) extracted from a new marine bacterium, Staphylococcus sp. strain MB30. (2016, May 15). PubMed. Retrieved March 25, 2026, from [Link]

  • A Review of the Synthetic Strategies toward Dihydropyrrolo[1,2-a]Pyrazinones. (2021, June 4). MDPI. Retrieved March 25, 2026, from [Link]

  • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)-. (n.d.). NIST WebBook. Retrieved March 25, 2026, from [Link]

  • Purification Troubleshooting. (2024, May 16). Reddit. Retrieved March 25, 2026, from [Link]

  • 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. (n.d.). Frontiers. Retrieved March 25, 2026, from [Link]

  • Chemical structure of pyrrolo [1, 2-A] pyrazine-1, 4-dione, hexahydro-3-(2-methylpropyl). (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]

  • Bioactivity of Pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro-3- (phenylmethyl). (2016, August 12). Asian Journal of Pharmaceutics. Retrieved March 25, 2026, from [Link]

  • Synthesis of 3-isobutylhexahydropyrrolo[1,2-a]pyrazine-1,4-dione. (2019, March 13). ResearchGate. Retrieved March 25, 2026, from [Link]

  • 3-((4-Hydroxyphenyl)methyl)-2,3,6,7,8,8a-hexahydropyrrolo(1,2-a)pyrazine-1,4-dione. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

  • An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effect. (2018, May 16). SciSpace. Retrieved March 25, 2026, from [Link]

  • Natural Product Isolation (2) - Purification Techniques, An Overview. (2016, August 12). Master Organic Chemistry. Retrieved March 25, 2026, from [Link]

  • 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

  • Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(phenylmethyl)-. (n.d.). NIST WebBook. Retrieved March 25, 2026, from [Link]

  • Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl). (n.d.). PMC. Retrieved March 25, 2026, from [Link]

  • Design and synthesis of new bicyclic diketopiperazines as scaffolds for receptor probes of structurally diverse functionality. (n.d.). PMC. Retrieved March 25, 2026, from [Link]

  • Diketopiperazine Formation (DKP) in Peptide Synthesis: Mechanism, Risks, and Prevention. (n.d.). LinkedIn. Retrieved March 25, 2026, from [Link]

  • Avoiding Undesired Intramolecular Diketopiperazine Formation during Peptoid Chain Elongation Using a Microflow Reactor. (n.d.). Organic Letters - ACS Publications. Retrieved March 25, 2026, from [Link]

  • (3S-trans)-3-benzylhexahydropyrrolo(1,2-a)pyrazine-1,4-dione. (n.d.). PubChem. Retrieved March 25, 2026, from [Link]

  • Diketopiperazine-Based, Flexible Tadalafil Analogues: Synthesis, Crystal Structures and Biological Activity Profile. (n.d.). MDPI. Retrieved March 25, 2026, from [Link]

Sources

Troubleshooting

Correcting baseline drift during Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione spectroscopic analysis

Technical Support Center: Troubleshooting Spectroscopic Baseline Drift for Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Spectroscopic Baseline Drift for Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to assist researchers, analytical chemists, and drug development professionals in diagnosing and correcting baseline drift during the spectroscopic analysis of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione.

This bicyclic diketopiperazine scaffold is highly valued in drug discovery for its antimicrobial and anticonvulsant properties[1]. However, its rigid heterocyclic structure and specific absorbance characteristics make its quantitative analysis highly susceptible to baseline drift across FTIR, UV-Vis, and NMR platforms. This guide provides the mechanistic causality behind these artifacts and field-proven, self-validating protocols to resolve them.

Part 1: Diagnostic Workflows & Causality (FAQs)

Q1: Why does my FTIR spectrum of Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione exhibit a severe sloping baseline, and how do I correct it? A1: Causality: In FTIR, a sloping baseline is rarely a chemical phenomenon. It is typically an optical or physical artifact. For solid-state analysis (e.g., KBr pellets), the rigid diketopiperazine crystals can cause Mie scattering if the particle size is larger than the wavelength of the incident infrared light. This scatters high-frequency light more than low-frequency light, creating a sloped baseline. Additionally, prolonged operation of the spectrometer can induce thermal fluctuations in the light source or minor tilts in the interferometer's moving mirror, leading to systematic drift[2]. Solution: Physically, ensure the sample is milled to a particle size of <2 μm. Computationally, apply Extended Multiplicative Signal Correction (EMSC) or an adaptive penalized least squares (asPLS) algorithm. EMSC is particularly effective as it simultaneously models and subtracts both multiplicative scatter and polynomial baseline trends[3].

Q2: During UV-Vis quantification, the baseline drifts continuously over a 30-minute window. What is the root cause? A2: Causality: Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione absorbs strongly in the low-UV region (typically 210–230 nm) due to the π→π∗ transitions of its amide bonds. At these low wavelengths, UV-Vis spectrophotometers are highly susceptible to instrumental factors, specifically deuterium lamp degradation and thermal instability in the detector. Furthermore, if the cuvette is unsealed, micro-evaporation of the solvent alters the matrix concentration and refractive index, causing a gradual photometric drift[4]. Solution: Always allow a minimum 30-minute lamp warm-up period. Utilize matched quartz cuvettes with PTFE stoppers to prevent evaporation, and operate the instrument in a dual-beam configuration to continuously subtract the solvent matrix in real-time.

Q3: My 1 H-NMR spectra show a distinct "baseline roll" near the amide proton regions. Is this sample degradation? A3: Causality: No, baseline roll in NMR is an instrumental and processing artifact, not sample degradation. It is typically caused by acoustic ringing within the probe or phase distortions introduced by intense solvent peaks (e.g., residual water in DMSO- d6​ )[4]. When the receiver dead-time is too long, the first few data points of the Free Induction Decay (FID) are lost, which translates into a rolling baseline after Fourier transformation. Solution: Apply backward linear prediction to mathematically reconstruct the missing initial FID data points. Follow this with a 5th or 6th-order polynomial baseline correction specifically targeted across the affected spectral window (e.g., 1500–1800 cm −1 equivalent in IR, or the specific ppm range in NMR)[5].

Part 2: Visualizing the Troubleshooting Logic

BaselineTroubleshooting Start Observe Baseline Drift CheckInst Instrumental vs. Sample? Start->CheckInst Inst Instrumental Factors (Lamp, Temp, Mirrors) CheckInst->Inst Sample Sample Factors (Scattering, Solvent) CheckInst->Sample FixInst Hardware Calibration & Thermal Stabilization Inst->FixInst FixSample Milling / Dilution & Matrix Blanking Sample->FixSample Math Apply Algorithmic Correction (asPLS, EMSC, Polynomial) FixInst->Math FixSample->Math

Logical workflow for diagnosing and resolving spectroscopic baseline drift.

Part 3: Quantitative Data & Algorithm Selection

Selecting the correct mathematical model is critical. Applying the wrong algorithm can result in "over-fitting," where actual chemical data (such as the critical amide I and II bands of the diketopiperazine ring) is subtracted out as noise.

Table 1: Comparison of Baseline Correction Algorithms for Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione

AlgorithmOptimal TechniquePrimary Target IssueComputational ComplexityRisk of Overfitting
asPLS FTIR / RamanNon-linear thermal driftMediumLow (Uses adaptive peak weighting)
EMSC FTIR (Solid State)Multiplicative scatter & driftHighMedium (Requires accurate reference)
Polynomial (5th/6th) NMR / IRAcoustic ringing / Phase rollLowHigh (If applied globally instead of locally)
Dual-Beam Subtraction UV-VisLamp degradation / SolventN/A (Hardware-based)None (Physical subtraction)

Part 4: Self-Validating Experimental Protocols

Protocol 1: FTIR Baseline Correction using asPLS (Adaptive Smoothness Parameter Penalized Least Squares)

Mechanistic Goal: To mathematically separate the broad, low-frequency baseline drift from the sharp, high-frequency characteristic peaks of the pyrazine-dione ring without requiring manual peak selection[6].

  • Data Acquisition: Acquire the raw FTIR spectrum of the sample from 4000 to 400 cm −1 at a resolution of 4 cm −1 .

  • Pre-processing: Truncate the spectrum to remove the noisy regions at the extreme ends (e.g., >3800 cm −1 and <600 cm −1 ) where the detector response is non-linear.

  • Parameter Initialization: Set the initial smoothness parameter ( λ ) to 105 . This parameter controls the flexibility of the fitted baseline.

  • Iterative Weighting: Run the asPLS algorithm. The system will iteratively assign low weights to regions with high absorbance (the chemical peaks) and high weights to regions with low absorbance (the baseline)[6].

  • Subtraction: Subtract the modeled baseline from the raw spectrum.

  • Self-Validation Step: Overlay the corrected spectrum with the raw spectrum. The corrected baseline must intersect the raw spectrum strictly at the local minima (non-absorbing regions, such as 2000–2200 cm −1 ). If the baseline clips the base of the amide bands (~1650 cm −1 ), the λ penalty parameter is too low and must be increased.

AlgorithmicCorrection Raw Raw Spectra (with Drift) PreProc Pre-processing (Smoothing / Truncation) Raw->PreProc Model Baseline Modeling (Penalized Least Squares) PreProc->Model Iterate Iterative Weighting (Exclude Peak Regions) Model->Iterate Iterate->Model Refine Weights Subtract Subtract Baseline Iterate->Subtract Final Corrected Spectra Subtract->Final

Algorithmic pipeline for adaptive baseline modeling and spectral correction.

Protocol 2: UV-Vis Sample Preparation and Instrumental Hardware Calibration

Mechanistic Goal: To eliminate baseline drift caused by photometric instability and matrix effects before mathematical correction is even required.

  • Thermal Stabilization: Power on the UV-Vis spectrophotometer and ignite the deuterium and tungsten lamps. Allow exactly 30 minutes for the optical bench to reach thermal equilibrium.

  • Matrix Preparation: Prepare the sample in a highly UV-transparent solvent (e.g., HPLC-grade Acetonitrile or Water). Ensure the solvent cutoff is well below the 210 nm absorption maximum of the diketopiperazine ring.

  • Cuvette Matching: Fill two identical quartz cuvettes with the pure solvent matrix. Cap both with PTFE stoppers to prevent evaporation.

  • Zeroing/Blanking: Place the cuvettes in the sample and reference beam paths. Perform a baseline zero scan from 400 nm down to 190 nm.

  • Self-Validation Step: Leave both solvent cuvettes in the instrument and perform a standard sample scan. The resulting absorbance must not exceed ±0.001 AU across the entire wavelength range. Any deviation greater than this indicates residual drift (e.g., mismatched cuvettes or lamp degradation) that must be resolved before analyzing the Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione sample.

References

  • Correcting Baseline Drift in UV-Vis Spectrophotometers Source: Eureka by PatSnap URL:[Link]

  • Origins of Baseline Drift and Distortion in Fourier Transform Spectra Source: PMC - NIH URL:[Link]

  • Spectroscopic Methods in Pharma QA/QC: UV-Vis, IR, and NMR Applications Source: Lab Manager URL:[Link]

  • An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus Source: RSC Publishing URL:[Link]

  • An Automatic Baseline Correction Method Based on the Penalized Least Squares Method Source: MDPI URL:[Link]

  • A New Approach to the Study of Protein−Protein Interaction by FTIR Source: ACS Publications URL:[Link]

  • Baseline and Scatter: Correcting the Spectral Chameleons Source: Spectroscopy Online URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Biological Efficacy of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione and Other Diketopiperazines

Introduction: The Diketopiperazine Scaffold - A Privileged Structure in Nature Diketopiperazines (DKPs), the smallest class of cyclic peptides, are formed by the condensation of two amino acids.[1] This rigid six-membere...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Diketopiperazine Scaffold - A Privileged Structure in Nature

Diketopiperazines (DKPs), the smallest class of cyclic peptides, are formed by the condensation of two amino acids.[1] This rigid six-membered ring is not merely a chemical curiosity but a "privileged scaffold" in drug discovery, frequently isolated from natural sources like bacteria, fungi, and marine organisms.[1][2] These organisms utilize DKPs for a variety of biological functions, including chemical defense and cell-to-cell signaling.[2][3] Consequently, DKPs exhibit a vast spectrum of biological activities, including potent antimicrobial, antiviral, antitumor, and anti-inflammatory properties.[3][4]

This guide provides a comparative analysis of the biological efficacy of a specific DKP, Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione , against other prominent members of the diketopiperazine family. We will delve into quantitative experimental data, explore the underlying mechanisms of action, and provide detailed protocols for researchers to validate and expand upon these findings.

Focus Molecule: Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione

Also known as Cyclo(Gly-Pro), this bicyclic DKP has been identified as a key secondary metabolite from various microbial sources, including Bacillus tequilensis and Streptomyces species.[5][6] Its biological profile is notable for its potent and targeted activities.

A significant finding is its efficacy against multidrug-resistant (MDR) pathogens. A study on a metabolite from Bacillus tequilensis MSI45 identified as Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione reported a potent inhibitory effect on MDR Staphylococcus aureus with a Minimum Inhibitory Concentration (MIC) of 15 µg/mL and a Minimum Bactericidal Concentration (MBC) of 20 µg/mL.[7] The same study highlighted its favorable safety profile, noting it was non-hemolytic and possessed high antioxidant activity.[7] Another investigation involving a Streptomyces sp. (VITPK9) derivative, Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)-, showed moderate toxicity on a normal macrophage cell line (RAW 264.7) with an IC50 of 500 µg/mL and only mild hemolytic activity (EC50 of 115.5 µg/mL).[6][8]

Comparative Efficacy: A Multifaceted Analysis

The biological activity of a DKP is exquisitely dependent on the constituent amino acids and their stereochemistry.[9][10] Subtle changes to the side chains on the core ring can dramatically alter potency and target specificity. Below, we compare Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione to other well-characterized DKPs.

Antibacterial and Antifungal Activity

Diketopiperazines are widely recognized for their antimicrobial properties. The comparison below highlights the variance in potency and spectrum based on their structure.

CompoundTarget OrganismEfficacy (MIC/IC50)Reference
Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione Staphylococcus aureus (MDR)MIC: 15 µg/mL[7]
Cyclo(L-Pro-L-Val) Staphylococcus aureusMIC: 16.3 µg/mL[11]
Bacillus subtilisMIC: 18.2 µg/mL[11]
Cyclo(L-Leu-L-Pro) Aspergillus parasiticus (Aflatoxin production)IC50: 0.2 mg/mL[12]
Pyricularia oryzaeMIC: 2.5 µg/mL[13]
Cyclo(L-Pro-L-Phe) Salmonella entericaActive (Qualitative)[14]
Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)- Sclerotium bataticolaAntifungal (Qualitative)[15]

Expert Insights: The data indicates that Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione possesses antibacterial activity against S. aureus comparable to that of Cyclo(L-Pro-L-Val).[7][11] However, its reported efficacy against an MDR strain is particularly noteworthy.[7] Other DKPs, such as Cyclo(L-Leu-L-Pro), demonstrate a broader spectrum, with significant antifungal activity, including the inhibition of mycotoxin production.[12][16] The stereoconfiguration is critical; for instance, the cis-configuration of Cyclo(L-Leu-L-Pro) shows broad-spectrum activity against multi-drug resistant bacteria.[12]

Quorum Sensing Inhibition: Disrupting Bacterial Communication

Many pathogenic bacteria coordinate virulence and biofilm formation through a cell-density-dependent communication system called quorum sensing (QS).[17] DKPs have emerged as potent inhibitors of this pathway, representing a promising anti-virulence strategy that may not exert the same selective pressure as traditional antibiotics.[2][17]

CompoundTarget System/OrganismEfficacy (IC50 / % Inhibition)Reference
3-Benzyl-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione Chromobacterium violaceum CV026~99% inhibition[18][19]
Pseudomonas aeruginosaSignificant biofilm inhibition[18][20]
Cyclo(L-Pro-L-Val) LuxR-dependent E. coli biosensorIC50: 0.4 mM[11]
Cyclo(L-Pro-L-Phe) Pseudomonas aeruginosaQS gene expression modulation[21]
Unnamed 2,5-DKP Derivative Chromobacterium violaceum ATCC1247220.65% inhibition @ 6.25 µg/mL[22][23]

Expert Insights: A close structural analog, 3-Benzyl-hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione, is a standout QS inhibitor, nearly eliminating violacein production in the C. violaceum biosensor and significantly impairing biofilm formation in the opportunistic pathogen P. aeruginosa.[18][19] This is achieved by down-regulating key QS regulatory genes and reducing the production of virulence factors like pyocyanin and rhamnolipid.[18] While direct QS inhibition data for the parent Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione is less reported, the potent activity of its benzyl derivative suggests the core scaffold is highly amenable to targeting this pathway.[18] This contrasts with compounds like Cyclo(L-Pro-L-Val), which, while active, require higher concentrations to achieve similar effects.[11]

Antiviral and Anticancer Activities

The rigid DKP scaffold is also effective in disrupting viral and cancer cell processes. The efficacy often depends on larger, more complex side chains, particularly those containing indole rings or unsaturated bonds.

CompoundActivity TypeTarget/Cell LineEfficacy (IC50)Reference
Neoechinulin B (Indole DKP)AntiviralInfluenza A/WSN/33Highest potency among 27 tested DKPs[3]
Albonoursin Derivative AntiviralInfluenza H1N1IC50: 6.8 ± 1.5 µM[24]
Plinabulin Derivative (Compound c) AnticancerBxPC-3 (Pancreatic)IC50: 0.7 nM[25]
NCI-H460 (Lung)IC50: 3.8 nM[25]
Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl)- AnticancerHeLa (Cervical)IC50: 16.73 ± 1.78 µg/mL[26]
A549 (Lung)IC50: 19.94 ± 1.23 µg/mL[26]

Expert Insights: While simple DKPs like the Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione scaffold show moderate anticancer activity, highly derivatized DKPs demonstrate extraordinary potency.[26] For example, Plinabulin and its analogs, which target tubulin polymerization, have IC50 values in the nanomolar range.[25] In the antiviral realm, the presence of prenylated indole groups, as seen in Neoechinulin B, is strongly correlated with potent anti-influenza activity, likely by interfering with the viral envelope protein hemagglutinin.[3][24] This suggests that while the core Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione structure has baseline cytotoxicity, it serves as an excellent starting point for synthetic modification to develop highly potent anticancer or antiviral agents.

Mechanisms of Action: A Deeper Look

The diverse bioactivities of DKPs stem from their ability to interact with a wide range of biological targets. Their rigid conformation allows for specific binding interactions, often mimicking the structure of beta-turns in proteins.

Quorum Sensing Inhibition Pathway

DKPs primarily interfere with LuxR-type QS systems in Gram-negative bacteria. They can act as competitive inhibitors, binding to the LuxR receptor and preventing the binding of the native acyl-homoserine lactone (AHL) signal molecule. This prevents the dimerization and activation of the receptor, thereby blocking the transcription of virulence genes.

G cluster_0 Bacterial Cell AHL AHL Signal (Autoinducer) LuxR LuxR (Receptor) AHL->LuxR Binds to Complex LuxR-AHL Complex AHL->Complex LuxI LuxI (Synthase) LuxI->AHL Synthesizes LuxR->Complex DKP Diketopiperazine (e.g., 3-Benzyl-HPP) DKP->LuxR Competitively Inhibits DNA Promoter DNA Complex->DNA Activates Virulence Virulence Factor Expression DNA->Virulence Leads to

Caption: Mechanism of Quorum Sensing inhibition by diketopiperazines.

Anti-Inflammatory Pathway

Certain DKPs exert anti-inflammatory effects by inhibiting the NF-κB signaling pathway. For instance, Cyclo(L-Pro-L-Val) has been shown to inhibit the phosphorylation of key upstream kinases (IKKα, IKKβ), which prevents the degradation of IκBα.[27] This keeps the NF-κB transcription factor sequestered in the cytoplasm, preventing its translocation to the nucleus and subsequent transcription of pro-inflammatory genes like iNOS and COX-2.[27]

G cluster_0 Cytoplasm cluster_1 Nucleus LPS LPS (Stimulus) TLR4 TLR4 Receptor LPS->TLR4 Activates IKK IKK Complex TLR4->IKK Activates IkB IκBα IKK->IkB Phosphorylates IkB_NFkB IκBα-NF-κB (Inactive) NFkB NF-κB NFkB_n NF-κB NFkB->NFkB_n Translocates IkB_NFkB->NFkB Releases DKP Cyclo(L-Pro-L-Val) DKP->IKK Inhibits DNA DNA NFkB_n->DNA Binds to Inflammation Pro-inflammatory Gene Expression DNA->Inflammation

Caption: Inhibition of the NF-κB pathway by Cyclo(L-Pro-L-Val).

Experimental Protocols: A Guide for Researchers

To ensure scientific integrity and reproducibility, the following are detailed methodologies for key assays used to evaluate the biological efficacy of diketopiperazines.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a compound against a bacterial strain.

1. Preparation of Materials:

  • 96-well microtiter plates.

  • Bacterial strain of interest (e.g., S. aureus), grown overnight in appropriate broth (e.g., Mueller-Hinton Broth - MHB).

  • Test compound (DKP) dissolved in a suitable solvent (e.g., DMSO) to create a stock solution (e.g., 10 mg/mL).

  • Sterile MHB.

  • Positive control antibiotic (e.g., Vancomycin).

  • Negative control (broth only) and solvent control (broth + DMSO).

2. Assay Procedure:

  • Add 100 µL of sterile MHB to all wells of the microtiter plate.

  • Add 100 µL of the DKP stock solution to the first well of a row and mix.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, down the row. Discard 100 µL from the last well. This creates a concentration gradient.

  • Prepare a bacterial inoculum by diluting the overnight culture to a concentration of approximately 1x10⁶ CFU/mL in MHB.

  • Add 100 µL of the bacterial inoculum to each well (except the negative control). The final bacterial concentration will be ~5x10⁵ CFU/mL.

  • Incubate the plate at 37°C for 18-24 hours.

  • Data Interpretation: The MIC is the lowest concentration of the DKP that completely inhibits visible bacterial growth.

Protocol 2: Quorum Sensing Inhibition Assay (Violacein Inhibition)

This assay uses the reporter strain Chromobacterium violaceum CV026, which produces a purple pigment (violacein) only in the presence of an external AHL signal.

1. Preparation of Materials:

  • C. violaceum CV026 grown overnight in Luria-Bertani (LB) broth.

  • N-acyl-homoserine lactone (AHL) signal molecule (e.g., C6-HSL).

  • Test compound (DKP) dissolved in a suitable solvent.

  • 96-well microtiter plates.

  • Sterile LB broth.

2. Assay Procedure:

  • Dilute the overnight culture of C. violaceum CV026 1:10 in fresh LB broth.

  • In the wells of a microtiter plate, add:

    • 100 µL of the diluted bacterial culture.

    • A fixed, sub-maximal concentration of the AHL signal.

    • Varying concentrations of the test DKP (prepared by serial dilution).

  • Include positive (bacteria + AHL, no DKP) and negative (bacteria only) controls.

  • Incubate the plate at 30°C for 24 hours with gentle shaking.

  • Data Quantification: After incubation, lyse the cells (e.g., by adding SDS) and centrifuge to pellet cell debris. Transfer the supernatant to a new plate and measure the absorbance at 585 nm to quantify the violacein pigment. Calculate the percentage of inhibition relative to the positive control.

General Workflow for Bioactivity Screening

The following diagram outlines a logical workflow for the discovery and characterization of bioactive diketopiperazines.

G A Source Material (e.g., Marine Sponge, Bacterium) B Extraction & Fractionation (e.g., Chromatography) A->B C Primary Bioactivity Screen (e.g., Antimicrobial Assay) B->C D Isolate Active Compounds (e.g., HPLC) C->D Active Fractions E Structure Elucidation (NMR, MS) D->E F Secondary Screens (QS, Cytotoxicity, Antiviral) E->F G Mechanism of Action Studies F->G H Lead Optimization (SAR Studies) G->H

Caption: General workflow for screening and developing bioactive DKPs.

Conclusion and Future Directions

Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione is a compelling diketopiperazine with demonstrated efficacy, particularly against drug-resistant bacteria, and a favorable preliminary safety profile.[7] Comparative analysis reveals that while it holds its own in antibacterial potency, other DKPs with different amino acid side chains exhibit superior performance in antifungal, antiviral, or specialized activities like quorum sensing inhibition.[3][12][18]

The key takeaway for researchers is the profound influence of the DKP scaffold's substituents. The Hexahydropyrrolo[1,2-a]pyrazine-3,4-dione core is a validated starting point. Future research should focus on:

  • Structure-Activity Relationship (SAR) Studies: Synthesizing and testing derivatives to enhance potency and broaden the activity spectrum. The high QS inhibitory activity of its benzyl-substituted analog provides a clear path for exploration.[18]

  • In Vivo Efficacy: Moving beyond in vitro assays to animal models to assess the therapeutic potential, pharmacokinetics, and safety of lead compounds.

  • Synergistic Studies: Investigating whether these DKPs, particularly the QS inhibitors, can be used in combination with conventional antibiotics to restore their efficacy and combat resistance.

The diketopiperazine family, with its structural diversity and potent bioactivity, remains a rich and promising field for the discovery of next-generation therapeutic agents.

References

  • Title: Investigating the Mechanism of Action of Diketopiperazines Inhibitors of the Burkholderia cenocepacia Quorum Sensing Synthase CepI: A Site-Directed Mutagenesis Study Source: Frontiers in Microbiology URL: [Link]

  • Title: Diketopiperazine – Knowledge and References Source: Taylor & Francis URL: [Link]

  • Title: 2,5-Diketopiperazine Derivatives as Potential Anti-Influenza (H5N2) Agents: Synthesis, Biological Evaluation, and Molecular Docking Study Source: Molecules (MDPI) URL: [Link]

  • Title: 2,5-Diketopiperazine Derivatives as Potential Anti-Influenza (H5N2) Agents: Synthesis, Biological Evaluation, and Molecular Docking Study Source: ResearchGate URL: [Link]

  • Title: Synthesis and Antiviral/Fungicidal/Insecticidal Activities Study of Novel Chiral Indole Diketopiperazine Derivatives Containing Acylhydrazone Moiety Source: Journal of Agricultural and Food Chemistry URL: [Link]

  • Title: 2,5-Diketopiperazine Derivatives as Potential Anti-Influenza (H5N2) Agents: Synthesis, Biological Evaluation, and Molecular Docking Study Source: PubMed URL: [Link]

  • Title: Antimicrobial and Biofilm Inhibiting Diketopiperazines Source: Bentham Science Publishers URL: [Link]

  • Title: Discovery of 2,5-diketopiperazine alkaloids with quorum sensing inhibitory activity from the marine fungus Penicillium sp. ZJUT-34 Source: Taylor & Francis Online URL: [Link]

  • Title: Discovery of 2,5-diketopiperazine alkaloids with quorum sensing inhibitory activity from the marine fungus Penicillium sp. ZJUT-34 Source: PubMed URL: [Link]

  • Title: Antimicrobial and Biofilm Inhibiting Diketopiperazines Source: SciSpace URL: [Link]

  • Title: Neuroprotective Effect of Cyclo-(L-Pro-L-Phe) Isolated from the Jellyfish-Derived Fungus Aspergillus flavus Source: PMC (PubMed Central) URL: [Link]

  • Title: cyclo(L-Pro-L-Val) Source: Bio-australis URL: [Link]

  • Title: Bioactivity of Pyrrolo[1,2-a] pyrazine-1,4-dione,hexahydro-3- (phenylmethyl) Source: Asian Journal of Pharmaceutics URL: [Link]

  • Title: Identification of isomeric cyclo(leu-pro) produced by Pseudomonas sesami BC42 and its differential antifungal activities against Colletotrichum orbiculare Source: Frontiers in Plant Science URL: [Link]

  • Title: Neuroprotective Effect of Cyclo-(L-Pro-L-Phe) Isolated from the Jellyfish-Derived Fungus Aspergillus flavus Source: MDPI URL: [Link]

  • Title: An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus Source: RSC Publishing URL: [Link]

  • Title: Structures and Biological Activities of Diketopiperazines from Marine Organisms: A Review Source: Marine Drugs (MDPI) URL: [Link]

  • Title: Biological activity and interaction mechanism of the diketopiperazine derivatives as tubulin polymerization inhibitors Source: RSC Publishing URL: [Link]

  • Title: Chemical structure of 1, cyclo(L-Pro-L-Phe) isolated from Paraphaeosphaeria sporulosa Source: ResearchGate URL: [Link]

  • Title: Cyclodipeptides: An Overview of Their Biosynthesis and Biological Activity Source: MDPI URL: [Link]

  • Title: Insights into the Bioactivities and Mechanism of Action of the Microbial Diketopiperazine Cyclic Dipeptide Cyclo(L-leucyl-L-prolyl) Source: MDPI URL: [Link]

  • Title: An antibiotic agent pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro isolated from a marine bacteria Bacillus tequilensis MSI45 effectively controls multi-drug resistant Staphylococcus aureus Source: PMC (PubMed Central) URL: [Link]

  • Title: Bioactivity of Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-3-(phenylmethyl)- Extracted from Streptomyces sp. VITPK9 Isolated from the Salt Spring Habitat of Manipur, India Source: Asian Journal of Pharmaceutics URL: [Link]

  • Title: 2,5-Diketopiperazines as Potent, Selective, and Orally Bioavailable Oxytocin Antagonists. 2. Synthesis, Chirality, and Pharmacokinetics Source: Journal of Medicinal Chemistry URL: [Link]

  • Title: Structure of pyrrolo[1,2-a]pyrazine-1,4- dione,hexahydro-3-(phenylmethyl)-extracted from Streptomyces sp.VITPK9 Source: ResearchGate URL: [Link]

  • Title: Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-3-(2-methylpropyl), as the primary secondary metabolite of Bacillus spp., could be an effective antifungal agent against the soil-borne fungus, Sclerotium bataticola Source: ResearchGate URL: [Link]

  • Title: 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing Source: Frontiers in Cellular and Infection Microbiology URL: [Link]

  • Title: 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing Source: PMC (PubMed Central) URL: [Link]

  • Title: Design, Synthesis, and Anticancer Activity of Novel 3,6-Diunsaturated 2,5-Diketopiperazines Source: Molecules (MDPI) URL: [Link]

  • Title: 3-Benzyl-Hexahydro-Pyrrolo[1,2-a]Pyrazine-1,4-Dione Extracted From Exiguobacterium indicum Showed Anti-biofilm Activity Against Pseudomonas aeruginosa by Attenuating Quorum Sensing Source: PubMed URL: [Link]

  • Title: Anticancer activity of Pyrrolo (1, 2-alpha) pyrazine 1, 4 dione hexahydro 3-(2-methylpropyl) metabolite from marine Streptomyces cirratus SRP11 Source: ResearchGate URL: [Link]

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  • Title: Anticancer potential of pyrrole (1, 2, a) pyrazine 1, 4, dione, hexahydro 3-(2-methyl propyl) (PPDHMP) extracted from a new marine bacterium, Staphylococcus sp. strain MB30 Source: PubMed URL: [Link]

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Comparative

A Researcher's Guide to the Pharmacokinetics of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione and its Analogs

In the pursuit of novel therapeutics, particularly those targeting the central nervous system (CNS), the pyrrolopyrazine scaffold has emerged as a structure of significant interest.[1] Compounds based on the Hexahydropyr...

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Author: BenchChem Technical Support Team. Date: April 2026

In the pursuit of novel therapeutics, particularly those targeting the central nervous system (CNS), the pyrrolopyrazine scaffold has emerged as a structure of significant interest.[1] Compounds based on the Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione core, a type of diketopiperazine, are being investigated for a range of biological activities, including nootropic or cognitive-enhancing effects.[2][3] However, for any compound to be a viable drug candidate, its journey through the body—its pharmacokinetics (PK)—is as critical as its interaction with its target.

This guide provides a comparative analysis of the pharmacokinetic properties of the parent scaffold, Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione, and its structural analogs. We will delve into the essential ADME (Absorption, Distribution, Metabolism, and Excretion) parameters, explaining the causality behind the experimental choices used to measure them and providing the field-proven protocols necessary for their evaluation.

The Central Role of Structure in Pharmacokinetics

The pharmacokinetic profile of a drug is intrinsically linked to its physicochemical properties, which are dictated by its chemical structure. For the Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione core, modifications at various positions can dramatically alter its ADME profile. For this comparison, we will consider the parent compound and three common structural analogs, where R represents a substitution that influences properties like lipophilicity and molecular size.

  • Compound A (Parent): Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione (R=H)[4]

  • Compound B (Analog 1): (3S,8aR)-3-methyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (R=Methyl)[5]

  • Compound C (Analog 2): 3-isobutyl-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (R=Isobutyl)[6]

  • Compound D (Analog 3): 3-(phenylmethyl)-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (R=Benzyl)[7]

The addition of progressively larger and more lipophilic (fat-loving) groups, from hydrogen to a benzyl group, is expected to have profound and predictable effects on how these molecules traverse biological barriers and how they are processed by metabolic enzymes.

Comparative ADME Profile Analysis

The journey of a drug can be broken down into four key stages. Understanding how structural changes impact each stage is fundamental to rational drug design. The following table summarizes the expected pharmacokinetic properties based on structural modifications.

ParameterCompound A (Parent)Analog B (Methyl)Analog C (Isobutyl)Analog D (Benzyl)Rationale for Predicted Differences
LogP (Lipophilicity) Low (-0.89)[4]Low-ModerateModerateHigh (1.4)[8]Increasing the size of the alkyl/aryl 'R' group increases lipophilicity, which significantly impacts permeability and distribution.
A: Intestinal Permeability (Papp) LowModerateHighHighHigher lipophilicity generally enhances passive diffusion across the intestinal epithelium. This is a key predictor of oral absorption.
D: Blood-Brain Barrier (BBB) Penetration LowLow-ModerateModerateModerate-HighFor CNS drugs, crossing the BBB is essential. Lipophilicity is a primary driver, though excessive lipophilicity can lead to P-gp efflux.[9]
M: Metabolic Stability (T½ in Microsomes) HighModerate-HighModerateLowMore complex, lipophilic structures provide more sites for metabolic enzymes like Cytochrome P450s to act upon, often leading to faster clearance.
E: Intrinsic Clearance (CLint) LowLow-ModerateModerateHighDirectly related to metabolic stability. Faster metabolism results in higher intrinsic clearance from the system.[10]

Note: The values presented are illustrative predictions based on established structure-activity relationships in medicinal chemistry. Actual experimental values would be required for definitive comparison.

Foundational Experimental Workflows

Accurate pharmacokinetic assessment relies on a series of well-validated in vitro and in vivo assays. The logic of this process is to use simpler, high-throughput in vitro models to screen and rank compounds early, identifying candidates with the most promising properties before moving to more complex and resource-intensive in vivo studies.[11]

ADME_Screening_Cascade NCE New Chemical Entity (e.g., Analog D) Sol Aqueous Solubility Assay NCE->Sol Stab Liver Microsomal Stability (Metabolism Model) Sol->Stab Sufficiently Soluble Perm Caco-2 Permeability Assay (Absorption Model) PPB Plasma Protein Binding Perm->PPB Optimize Medicinal Chemistry (Re-design structure) Perm->Optimize Poor Permeability Stab->Perm Stab->Optimize Low Stability (High Clearance) InVivo In Vivo PK Study in Rodent Model PPB->InVivo Good in vitro Profile (High Perm, High Stab) InVivo->Optimize Poor PK Profile (e.g., Too Rapid Clearance) Proceed Advance to Efficacy/Tox Studies InVivo->Proceed Favorable PK Profile (e.g., Good Bioavailability)

Caption: In Vitro ADME Screening Cascade.

This workflow demonstrates the logical progression from basic physicochemical tests to complex in vivo studies. Promising compounds from in vitro screens, which model absorption and metabolism, are advanced to animal studies to understand the complete pharmacokinetic profile in a living system.[12] Poor results at any stage provide crucial feedback for medicinal chemists to optimize the molecular structure.[13]

Core Experimental Protocols

The following protocols are foundational for generating the data discussed above. They are designed to be self-validating through the inclusion of rigorous controls.

Intestinal Permeability: The Caco-2 Bidirectional Assay

Causality: The Caco-2 cell line, derived from human colon adenocarcinoma, spontaneously differentiates into a monolayer of polarized enterocytes that mimic the intestinal barrier.[14][15] They form tight junctions and express key efflux transporters (like P-gp), making them the industry standard for predicting oral drug absorption.[16] A bidirectional assay is crucial for identifying if a compound is a substrate of efflux pumps.[15]

Methodology:

  • Cell Culture: Seed Caco-2 cells onto Transwell™ inserts and culture for 21-25 days to allow for full differentiation and monolayer formation.

  • Monolayer Integrity Verification: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer.[16] Only inserts with TEER values above a pre-determined threshold (e.g., ≥200 Ω·cm²) are used, ensuring the integrity of the cellular barrier.

  • Transport Buffer Preparation: Prepare a transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES) at a physiological pH of 7.4.

  • Dosing Solution Preparation: Dissolve the test compound (e.g., Analog C) and control compounds (high permeability: propranolol; low permeability: atenolol) in the transport buffer at a final concentration (e.g., 10 µM).

  • Apical to Basolateral (A-to-B) Transport:

    • Add the dosing solution to the apical (upper) chamber of the Transwell insert.

    • Add fresh transport buffer to the basolateral (lower) chamber.

    • Incubate at 37°C with gentle shaking (e.g., 50 rpm).[17]

    • Take samples from the basolateral chamber at specified time points (e.g., 30, 60, 90, 120 minutes), replacing the volume with fresh buffer.[17]

  • Basolateral to Apical (B-to-A) Transport:

    • Simultaneously, in a separate set of wells, add the dosing solution to the basolateral chamber and fresh buffer to the apical chamber to measure active efflux.[15]

    • Take samples from the apical chamber at the same time points.

  • Quantification: Analyze the concentration of the compound in all samples using a validated LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) method.

  • Data Analysis: Calculate the apparent permeability coefficient (Papp) in cm/s. The efflux ratio (Papp B-A / Papp A-B) is then calculated. An efflux ratio >2 suggests the compound is a substrate for active efflux transporters.

Metabolic Stability: The Liver Microsomal Stability Assay

Causality: The liver is the primary site of drug metabolism, driven largely by cytochrome P450 (CYP) enzymes located in the endoplasmic reticulum.[10] Liver microsomes are vesicles formed from this part of the liver cell and contain a high concentration of these metabolic enzymes. This assay measures the rate at which a compound is depleted by these enzymes, providing a strong indication of its metabolic clearance in vivo.[18][19] The addition of NADPH is critical, as it is the essential cofactor required for CYP enzyme activity.[20]

Methodology:

  • Reagent Preparation:

    • Thaw pooled human liver microsomes on ice.

    • Prepare a phosphate buffer (pH 7.4).

    • Prepare a stock solution of the NADPH cofactor.

    • Prepare stock solutions of the test compound (e.g., Analog D) and a positive control with known metabolic instability (e.g., verapamil).

  • Incubation Reaction:

    • In a 96-well plate, pre-warm a mixture of liver microsomes (e.g., 0.5 mg/mL final concentration) and the test compound (e.g., 1 µM final concentration) in buffer at 37°C.

    • Initiate the metabolic reaction by adding the pre-warmed NADPH solution. This marks time zero (T=0).

  • Time Course Sampling:

    • Aliquots of the reaction are stopped at multiple time points (e.g., 0, 5, 15, 30, 45, 60 minutes).

    • The reaction is quenched by adding a cold stop solution, typically acetonitrile containing an internal standard for LC-MS/MS analysis. The acetonitrile also precipitates the microsomal proteins.

  • Sample Processing: Centrifuge the plate to pellet the precipitated proteins. Transfer the supernatant to a new plate for analysis.

  • Quantification: Analyze the remaining concentration of the parent compound in each sample by LC-MS/MS.

  • Data Analysis:

    • Plot the natural log of the percentage of the compound remaining versus time.

    • The slope of the line from the linear regression gives the elimination rate constant (k).

    • Calculate the half-life (T½) = 0.693 / k.

    • Calculate the intrinsic clearance (CLint) in µL/min/mg of microsomal protein.

In Vivo Pharmacokinetic Study Workflow

After a compound shows a promising in vitro profile, the next crucial step is to evaluate its behavior in a living organism.

InVivo_PK_Workflow cluster_pre Pre-Study cluster_study Study Conduct cluster_post Analysis & Reporting Formulate Formulate Compound for Dosing (e.g., in PEG400) Dose Administer Dose (e.g., Oral Gavage or IV) Formulate->Dose Animals Acclimate Animals (e.g., Sprague-Dawley Rats) Animals->Dose Sample Collect Blood Samples at Pre-defined Time Points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24h) Dose->Sample Process Process Blood to Plasma (Centrifugation) Sample->Process Store Store Plasma at -80°C Process->Store Analyze LC-MS/MS Bioanalysis (Quantify Drug in Plasma) Store->Analyze PK_Model Pharmacokinetic Modeling (e.g., Non-compartmental analysis) Analyze->PK_Model Params Calculate PK Parameters (AUC, Cmax, Tmax, T½, CL) PK_Model->Params Report Generate Study Report Params->Report

Caption: Typical In Vivo Pharmacokinetic Study Workflow.

This workflow illustrates the systematic process of an in vivo PK study.[21] Following administration, timed blood samples are taken to map the concentration of the drug in the plasma over time.[22] This concentration-time profile is then used to calculate key parameters like Cmax (peak concentration), Tmax (time to peak concentration), and AUC (Area Under the Curve), which represents total drug exposure.[12][23]

Conclusion

The pharmacokinetic profile of a drug candidate is a critical determinant of its clinical success. For the Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione class of compounds, structural modifications serve as a powerful tool to modulate ADME properties. A systematic evaluation using validated in vitro assays like Caco-2 permeability and microsomal stability allows for the efficient selection of analogs with desirable characteristics—such as good oral absorption and appropriate metabolic stability—for advancement into preclinical and clinical development. This integrated approach, combining medicinal chemistry with rigorous pharmacokinetic screening, is essential for translating a promising molecular scaffold into a safe and effective therapeutic.

References

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  • JRC Big Data Analytics Platform. DB-ALM Protocol n° 142 : Permeability Assay on Caco-2 Cells. Available from: [Link]

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Validation

A Senior Application Scientist's Guide to Cross-Validation of Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione Mass Spectrometry Data Across Labs

Introduction: The Imperative for Reproducibility In the landscape of drug development and scientific research, the ability to reproduce analytical results across different laboratories is not merely a desirable attribute...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Imperative for Reproducibility

In the landscape of drug development and scientific research, the ability to reproduce analytical results across different laboratories is not merely a desirable attribute; it is a cornerstone of scientific validity and regulatory acceptance. This guide focuses on a specific molecule of interest, Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione, a diketopiperazine that may be a key pharmacophore or a critical metabolite in various studies. The reliable quantification of this compound via mass spectrometry (MS) is paramount, yet achieving consistent results across multiple sites presents a significant challenge.[1][2]

Mass spectrometry, despite its power and sensitivity, is prone to variability.[1] Discrepancies in results can arise from a multitude of sources, including differences in instrumentation, sample handling, data analysis workflows, and reagent quality.[1][2] This guide provides a comprehensive framework for designing and executing a robust inter-laboratory cross-validation study for Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione, ensuring that data generated in one lab can be confidently compared to and combined with data from another.[3][4] Adherence to these principles is essential for advancing research and ensuring the integrity of data submitted for regulatory review.[5][6]

The Genesis of Variability: A Multifactorial Challenge

Achieving reproducible mass spectrometry data is a complex undertaking due to inherent variabilities in the analytical workflow.[1][2] Understanding these sources is the first step toward controlling them.

  • Sample Preparation Variability : This is often the largest source of error. Minor differences in extraction protocols, solvent purity, or even the timing of steps can lead to significant variations in analyte recovery. For Hexahydropyrrolo[1,2-A]pyrazine-3,4-dione, which possesses both polar and non-polar characteristics, the choice of solid-phase extraction (SPE) or liquid-liquid extraction (LLE) protocols must be meticulously standardized.

  • Instrumental Variability : Mass spectrometers are highly complex instruments.[1] Differences in instrument geometry (e.g., ion source design, mass analyzer type like triple quadrupole vs. Q-TOF), cleanliness, and calibration status can profoundly impact results.[1][5] Even identical models in different labs can exhibit performance variations due to age, maintenance history, and environmental factors.[5]

  • Chromatographic Variability : The liquid chromatography (LC) separation preceding mass analysis is critical. Column aging, mobile phase preparation inconsistencies, and differing dwell volumes between LC systems can cause shifts in retention time and alter peak shapes, complicating analyte identification and integration.[1]

  • Data Analysis and Interpretation : The way raw data is processed can introduce bias. Different software packages, integration parameters, and statistical approaches can lead to divergent quantitative results from the same dataset.[1][7]

The following diagram illustrates these interconnected sources of analytical variability and the corresponding control measures that form the basis of a successful cross-validation study.

G cluster_sources Sources of Variability cluster_controls Control Measures S_Prep Sample Preparation C_SOP Standard Operating Procedure (SOP) S_Prep->C_SOP Controlled by C_Std Common Reference Standards & QCs S_Prep->C_Std Verified by S_Inst Instrumentation S_Inst->C_Std Calibrated with C_SST System Suitability Tests (SST) S_Inst->C_SST Verified by S_Chrom Chromatography S_Chrom->C_SOP Controlled by S_Chrom->C_SST Verified by S_Data Data Analysis C_Harmonize Harmonized Analysis Parameters S_Data->C_Harmonize Controlled by

Caption: Control measures to mitigate sources of analytical variability.

Designing a Robust Inter-Laboratory Validation Study

A successful cross-validation study is built upon a foundation of meticulous planning. The goal is to isolate the performance of the analytical method from the variability of the laboratories themselves.

The Centralized Study Design

The most effective approach is a centralized design where a single coordinating laboratory prepares and distributes all critical materials. This minimizes variability from the outset.

G cluster_prep Material Preparation & Distribution cluster_labs Participating Laboratories cluster_analysis Data Analysis & Comparison CoordLab Coordinating Lab SOP Develop & Distribute Master SOP CoordLab->SOP Samples Prepare & Aliquot Study Samples (Blanks, QCs) CoordLab->Samples Standards Distribute Common Reference Standard Lot CoordLab->Standards LabA Lab A SOP->LabA LabB Lab B SOP->LabB LabC Lab C SOP->LabC Samples->LabA Samples->LabB Samples->LabC Standards->LabA Standards->LabB Standards->LabC CentralData Centralized Data Collection LabA->CentralData LabB->CentralData LabC->CentralData Stats Statistical Analysis CentralData->Stats Report Final Report Stats->Report

Sources

Safety & Regulatory Compliance

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